(3-Chloro-5-isopropoxyphenyl)boronic acid

Core Science & Biosynthesis

(3-Chloro-5-isopropoxyphenyl)boronic Acid: Structural Profiling, Reactivity, and Applications in Drug Discovery

Executive Summary

In modern medicinal chemistry, the strategic selection of organoboron building blocks dictates both the efficiency of synthetic pipelines and the pharmacokinetic viability of the final active pharmaceutical ingredient (API). (3-Chloro-5-isopropoxyphenyl)boronic acid (CAS: 1887126-63-7) [1] has emerged as a highly specialized reagent, particularly in the synthesis of biaryl scaffolds via Suzuki-Miyaura cross-coupling.

This technical whitepaper provides an in-depth analysis of its physicochemical properties, the mechanistic causality behind its reactivity, and its critical role in synthesizing GPR120 modulators for the treatment of Type 2 diabetes and metabolic syndrome[2].

Physicochemical Profiling & Structural Causality

Understanding the fundamental properties of this boronic acid is crucial for optimizing reaction conditions and predicting its behavior in complex biological systems.

Quantitative Data Summary

Property	Value	Causality / Implication in Synthesis
CAS Number	1887126-63-7[1]	Unique identifier for procurement and regulatory tracking.
Molecular Formula	C9H12BClO3[3]	Defines the atomic composition.
Molecular Weight	214.45 g/mol [4]	Used for precise stoichiometric calculations in cross-coupling.
Boiling Point	~369.2 °C[5]	Indicates high thermal stability; solid at standard room temperature.
Purity Standard	≥ 95%[4]	Trace impurities (e.g., boroxines) must be accounted for via stoichiometry adjustments.

Structural Anatomy and Electronic Tuning

The utility of (3-Chloro-5-isopropoxyphenyl)boronic acid stems from its unique tri-substituted aromatic architecture. Each functional group plays a distinct role in both chemical reactivity and pharmacological efficacy:

• The Boronic Acid Moiety (-B(OH)2): Acts as the transmetallating agent. It is mildly Lewis acidic. In the presence of an aqueous base, it converts into a highly nucleophilic boronate anion [-B(OH)3]-, which is the active species required for transmetallation to the palladium center.

• The 3-Chloro Substituent (Electron-Withdrawing): The inductive electron-withdrawing effect of the chlorine atom decreases the electron density of the phenyl ring. Counterintuitively, this slight electron deficiency increases the Lewis acidity of the boron atom, facilitating faster coordination with the base to form the reactive boronate complex.

• The 5-Isopropoxy Substituent (Steric & Lipophilic): While acting as an electron-donating group via resonance, its primary function in drug design is to increase the lipophilicity (LogP) of the final molecule. The bulky isopropyl group also introduces steric hindrance, which can dictate the three-dimensional conformation of the resulting biaryl axis—a critical factor for receptor binding affinity.

Mechanistic Reactivity: The Suzuki-Miyaura Cycle

The primary application of this compound is in palladium-catalyzed Suzuki-Miyaura cross-coupling to form C-C bonds. The presence of the meta-isopropoxy group requires careful selection of the palladium ligand to prevent steric clashes during the reductive elimination step.

Figure 1: Catalytic cycle of Suzuki-Miyaura cross-coupling utilizing (3-Chloro-5-isopropoxyphenyl)boronic acid.

Pharmaceutical Application: GPR120 Modulators

(3-Chloro-5-isopropoxyphenyl)boronic acid is a critical intermediate in the synthesis of cyclopropanecarboxylic acid derivatives, which function as GPR120 modulators [2].

The Biological Context

GPR120 is a membrane-bound G-protein coupled receptor responsive to polyunsaturated fatty acids (PUFAs). It is preferentially expressed in adipose tissue and macrophages[6]. Activation of GPR120 leads to enhanced insulin sensitivity and reduced tissue inflammation, making it a prime target for treating Type 2 Diabetes and Metabolic Syndrome[6].

Synthetic Integration

According to European Patent EP 3191454 B1, this specific boronic acid is utilized to synthesize targeted biaryl esters[6]. For instance, in the synthesis of "Example 12" within the patent, (3-chloro-5-isopropoxyphenyl)boronic acid is coupled with an aryl halide via Suzuki-Miyaura coupling to yield a phenoxy α,β-cyclopropyl acid precursor[6]. The isopropoxy and chloro groups are specifically chosen to optimize the drug's fit into the lipophilic binding pocket of the GPR120 receptor, thereby enhancing its pharmacokinetic profile (e.g., peak-to-trough characteristics and therapeutic index)[2].

Figure 2: Pharmacological pathway of GPR120 modulators synthesized via the target boronic acid.

Standard Operating Procedure (SOP): Biaryl Coupling Protocol

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating system for the Suzuki-Miyaura coupling of (3-Chloro-5-isopropoxyphenyl)boronic acid.

Rationale for Reagent Selection

• Catalyst (Pd(dppf)Cl₂): The bidentate dppf ligand provides a large bite angle, which forces the intermediate palladium complex into a geometry that accelerates reductive elimination—crucial when dealing with the steric bulk of the meta-isopropoxy group.

• Base (K₂CO₃) & Solvent (1,4-Dioxane/H₂O 4:1): The biphasic system ensures the boronic acid is converted into the water-soluble, highly reactive boronate anion, while the organic substrate remains dissolved in dioxane.

Step-by-Step Experimental Workflow

• Preparation & Degassing (Critical Step):

  • In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the Aryl Halide (1.0 equiv) and (3-Chloro-5-isopropoxyphenyl)boronic acid (1.2 equiv). Causality: A 20% excess of boronic acid compensates for potential protodeboronation (loss of the boron group) at elevated temperatures.

  • Add 1,4-Dioxane and a 2M aqueous solution of K₂CO₃ (3.0 equiv).

  • Self-Validation Check: Sparge the mixture with ultra-pure Argon for 15 minutes. Oxygen must be rigorously excluded to prevent the oxidation of the Pd(0) active species to an inactive Pd(II) peroxo complex.

• Catalyst Addition:

  • Add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%). The solution will typically transition to a deep red/orange hue.

• Reaction Execution:

  • Seal the flask and heat to 90 °C under an Argon atmosphere for 12–16 hours.

  • Self-Validation Check: Monitor reaction progress via TLC (UV active) or LC-MS. The disappearance of the aryl halide starting material confirms the completion of the catalytic cycle.

• Workup & Isolation:

  • Cool the reaction to room temperature. Dilute with Ethyl Acetate (EtOAc) and partition with distilled water.

  • Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine to remove residual dioxane and inorganic salts.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure biaryl product.

References

• Amerigo Scientific. "(3-Chloro-5-isopropoxyphenyl)boronic acid, 95% Boiling Point Data." amerigoscientific.com. Available at:[Link]

• European Patent Office. "CYCLOPROPANECARBOXYLIC ACID GPR120 MODULATORS - EP 3191454 B1." googleapis.com (Patent Publication). Available at: [Link]

Sources

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• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. (3-Chloro-5-isopropoxyphenyl)boronic acid | 1887126-63-7 [sigmaaldrich.com]
• 4. (3-氯-5-异丙氧基苯基)硼酸 - CAS:1887126-63-7 - 凹凸化学谷 [aotohxg.com]
• 5. (3-Chloro-5-isopropoxyphenyl)boronic acid ,95% - Amerigo Scientific [amerigoscientific.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Guide: Solubility Profile & Handling of (3-Chloro-5-isopropoxyphenyl)boronic Acid

Topic: Solubility of (3-Chloro-5-isopropoxyphenyl)boronic acid in organic solvents Audience: Researchers, scientists, and drug development professionals.[1][2] Role: Senior Application Scientist.

[1][2]

Executive Summary & Compound Profile

Status: Compound Specific / Analog-Derived Data Specific empirical solubility data for (3-Chloro-5-isopropoxyphenyl)boronic acid is not standard in public physicochemical repositories.[1][2] Consequently, this guide synthesizes data from close structural analogs (e.g., 3-isobutoxyphenylboronic acid, 3-chlorophenylboronic acid) and established Structure-Property Relationships (SPR) for aryl boronic acids.[1][2]

Physicochemical Identity[1]

• Chemical Structure: A benzene core substituted at the 1-position with a boronic acid group [-B(OH)₂], at the 3-position with a chlorine atom [-Cl], and at the 5-position with an isopropoxy group [-OCH(CH₃)₂].[1][2]

• Molecular Weight: ~214.45 g/mol [1][2][3]

• Estimated LogP: 2.1 – 2.6 (Predicted based on fragment contribution: Phenyl core + Cl lipophilicity + Isopropoxy steric bulk vs. hydrophilic boronic acid headgroup).

• Key Behavior: Amphiphilic. The boronic acid moiety provides polar hydrogen-bonding capability, while the 3-chloro and 5-isopropoxy groups significantly enhance lipophilicity compared to unsubstituted phenylboronic acid.[1][2]

Solubility Matrix & Solvent Selection

The solubility of aryl boronic acids is governed by the Boronic Acid-Boroxine Equilibrium .[1][2] In non-polar or anhydrous solvents, the compound exists in equilibrium with its cyclic trimer (boroxine), which often exhibits higher solubility in organic media but slower dissolution kinetics.

Solubility Tier List

Solvent Class	Representative Solvents	Est. Solubility	Mechanistic Insight
Ethers (Optimal)	THF, 2-MeTHF, 1,4-Dioxane	High (>50 mg/mL)	The ether oxygen acts as a Lewis base, coordinating with the empty p-orbital of boron, stabilizing the monomeric acid species and preventing aggregation.[1][2] Preferred for Suzuki Couplings.
Alcohols	Methanol, Ethanol, IPA	High (>40 mg/mL)	Forms transient boronate esters (solvolysis).[1] Excellent for dissolution but may complicate analysis (NMR/HPLC) due to ester formation.
Polar Aprotic	DMF, DMSO, DMAc	Very High (>100 mg/mL)	Strong dipole interactions disrupt the crystal lattice. Ideal for stock solutions but difficult to remove during workup.
Chlorinated	DCM, Chloroform	Moderate (10-30 mg/mL)	Good solubility due to the lipophilic 3-Cl and 5-OiPr groups.[1][2] Often used for extraction/purification.[2]
Esters/Ketones	Ethyl Acetate, Acetone	Moderate (10-25 mg/mL)	Soluble, but acetone can form cyclic boronate esters with the acid, altering reactivity.[2]
Hydrocarbons	Hexanes, Heptane, Toluene	Low (<5 mg/mL)	The polar boronic headgroup drives crystal lattice energy, making it insoluble in non-polar media unless heated (Toluene). Useful as anti-solvents for recrystallization.
Aqueous	Water (pH 7)	Low (<1 mg/mL)	The lipophilic substituents (Cl, OiPr) drastically reduce water solubility compared to phenylboronic acid. Requires high pH (>10) to form the soluble boronate anion [-B(OH)₃]⁻.[1]

The "Boroxine Trap": A Critical Mechanistic Insight

Unlike carboxylic acids, boronic acids dehydrate to form boroxines (cyclic anhydrides) upon heating or storage in dry conditions. This is not a degradation product but a reversible equilibrium.[1]

• Impact on Solubility: Boroxines are generally more soluble in non-polar solvents (e.g., Toluene, DCM) than the free acid.

• Impact on Stoichiometry: If your sample has dehydrated to the boroxine, the effective molecular weight changes (Trimer MW = 3x Acid MW - 3x H₂O).[2] Weighing the "dry" solid may result in adding excess equivalents of boron to your reaction.[2]

Visualization: The Dehydration Equilibrium

The following diagram illustrates the reversible transition between the monomeric acid and the trimer boroxine, driven by solvent water content and temperature.[2]

Caption: Reversible dehydration of (3-Chloro-5-isopropoxyphenyl)boronic acid to its boroxine trimer.[1][2] Solubility behavior shifts significantly between these two states.

Experimental Protocols

Protocol A: Rapid Solubility Screen (Self-Validating)

Use this protocol to determine the exact solubility limit for your specific batch, as "aged" batches may have higher boroxine content.[1][2]

• Preparation: Weigh 20 mg of (3-Chloro-5-isopropoxyphenyl)boronic acid into a 2 mL HPLC vial.

• Solvent Addition: Add the target solvent (e.g., 2-MeTHF) in 100 µL increments at Room Temperature (25°C).[1]

• Validation (The Tyndall Effect): After each addition, vortex for 30 seconds. Shine a laser pointer (or strong LED) through the vial.

  • Scattering visible: Undissolved micro-particles present (Saturation not reached).

  • Clear beam path: Fully dissolved.

• Calculation:

Protocol B: Handling for Suzuki-Miyaura Coupling

To ensure consistent reactivity, you must ensure the species enters the catalytic cycle as the monomeric boronate.[2]

• Solvent Choice: Use a biphasic system (e.g., Toluene/Water or Dioxane/Water 4:1). The water is crucial to hydrolyze any boroxine back to the reactive acid.[2]

• Base Activation: Use weak inorganic bases (K₂CO₃ or K₃PO₄).

  • Note: Due to the lipophilic nature of the 3-Cl-5-OiPr ring, the boronic acid will partition into the organic phase, while the base stays in the aqueous phase.[1][2] Use a Phase Transfer Catalyst (e.g., TBAB) if reaction rates are low.

• Prevention of Protodeboronation: The 2,6-positions are occupied by H, but the electron-withdrawing Chlorine at position 3 stabilizes the C-B bond.[1][2] However, avoid prolonged heating (>100°C) in highly acidic media.

Decision Framework for Purification

If the compound requires purification from reaction mixtures, use the polarity difference between the boronic acid and non-polar byproducts.[2]

Caption: Acid-Base extraction workflow leveraging the pH-switchable solubility of aryl boronic acids.

References

• Lietzau, G., et al. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry. Available at: [Link]

• Miyaura, N., & Suzuki, A. (1995).[4] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Available at: [Link][1]

• Hall, D. G. (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.[1][2] (General Reference for Boroxine Equilibrium).

Sources

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• 2. 3-Chlorophenylboronic acid synthesis - chemicalbook [chemicalbook.com]
• 3. chemscene.com [chemscene.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Electronic effects of isopropoxy and chloro substituents on boronic acids

The Isopropoxy ( ) vs. Chloro ( ) Paradigm[1]

Executive Summary

In the optimization of Suzuki-Miyaura cross-couplings and the design of boron-based pharmacophores, the electronic character of the aryl ring is a governing variable.[1] This guide analyzes the divergent impacts of 4-isopropoxy (

) and 4-chloro ( ) substituents on phenylboronic acid.

While often treated merely as "donating" or "withdrawing," these substituents fundamentally alter the Lewis acidity of the boron center, the nucleophilicity of the transferring aryl group, and the hydrolytic stability of the reagent.[1] This guide provides the mechanistic insight required to manipulate these variables for reaction success.

Part 1: Mechanistic Foundations & Electronic Profiling[1]

To predict reactivity, we must first quantify the electronic bias these groups exert on the aromatic system and the boron center.[1]

1.1 Hammett Parameters & Electronic Nature

The distinct behaviors of

and arise from the competition between Inductive ( ) and Resonance ( ) effects.[1]

Substituent			Inductive Effect ( )	Resonance Effect ( )	Net Electronic Impact
Isopropoxy ( )	-0.45	+0.10	Withdrawing (-I)	Strongly Donating (+R)	Electron Donating (Activating)
Chloro ( )	+0.23	+0.37	Strongly Withdrawing (-I)	Weakly Donating (+R)	Electron Withdrawing (Deactivating)

• Isopropoxy: The oxygen lone pairs donate electron density into the

  -system (Mesomeric effect), significantly overriding the inductive withdrawal of the electronegative oxygen.[1] This increases electron density at the ipso carbon (attached to Boron).[1]

• Chloro: The high electronegativity of chlorine dominates, pulling electron density away from the ring. While it has lone pairs, the orbital overlap (

  ) is poor compared to oxygen ( ), making the resonance donation negligible.

1.2 Impact on Boron Lewis Acidity ( )

The electronic density of the aryl ring directly dictates the Lewis acidity of the boron atom.[1] This is the critical factor in "ate" complex formation —the prerequisite for transmetallation.[1]

• Mechanism: Boronic acids (

  ) are Lewis acids. They accept a hydroxide ion to form the tetrahedral boronate anion ( ).

• The Trend: Electron-withdrawing groups (

  ) stabilize the negative charge on the boronate anion, making the neutral acid more acidic (lower ).[1] Electron-donating groups ( ) destabilize the anion, making the neutral acid less acidic (higher ).

Comparative

Data (Aqueous/Mixed Solvent):

Compound	Structure	Approx.[2][3][4][5][6][7][8][9][10][11][12]	Acidity Relative to PhB(OH)₂
4-Chlorophenylboronic acid		~8.1 - 8.3	More Acidic (Easier to activate)
Phenylboronic acid		~8.8	Reference
4-Isopropoxyphenylboronic acid		~9.2 - 9.5	Less Acidic (Harder to activate)

Part 2: Reactivity in Suzuki-Miyaura Coupling[13]

The choice between

and substituents creates a fundamental trade-off in the catalytic cycle, specifically at the Transmetallation step.[1]

2.1 The Transmetallation Paradox

Transmetallation requires two factors:

• Formation of the "Ate" Complex: The boronic acid must react with base (

  ) to become nucleophilic.[1]

• Nucleophilic Attack: The organic group (

  ) must transfer from Boron to Palladium.

• The Chloro Advantage (Low pH/Weak Base): Because 4-Cl-PBA has a lower

  , it forms the active boronate species at lower pH. In weak base conditions (e.g., ), the Chloro derivative often reacts faster because it is the only one fully activated.

• The Isopropoxy Advantage (High pH/Strong Base): If the pH is high enough to activate both species (e.g.,

  , ), the 4-OiPr-PBA often transmetallates faster. Why? Because the electron-rich aryl ring is inherently more nucleophilic and attacks the electrophilic center more aggressively.[1]

Figure 1: The Transmetallation Paradox. Chloro substituents assist the first step (activation), while Isopropoxy substituents assist the second step (transfer).

Part 3: Stability & Protodeboronation[1]

A critical failure mode in boronic acid chemistry is protodeboronation —the cleavage of the C-B bond to yield the parent arene (e.g., chlorobenzene or isopropoxybenzene).

3.1 Base-Catalyzed Decomposition

This is the most common pathway during Suzuki coupling.[1]

• Mechanism: Formation of the boronate anion followed by ipso-protonation by water.[1]

• Susceptibility: [1][2][13]

  • 4-Chlorophenylboronic acid: High Risk. Electron-withdrawing groups stabilize the transition state for the cleavage of the C-B bond (often involving a transient aryl anion character).[1] Prolonged heating in base can lead to significant hydrolysis.

  • 4-Isopropoxyphenylboronic acid: Low Risk. Electron-donating groups destabilize the developing negative charge on the ring during cleavage, making the C-B bond robust under basic conditions.[1]

3.2 Oxidation

• 4-Isopropoxyphenylboronic acid: The electron-rich ring makes the C-B bond more susceptible to oxidation by air (to the phenol) over long storage periods, especially if moist.

• Storage Protocol: Store 4-OiPr-PBA under inert gas (Argon) at 4°C. 4-Cl-PBA is generally stable in air at room temperature.

Part 4: Experimental Protocols

4.1 Synthesis via Lithium-Halogen Exchange

Direct lithiation is preferred for high purity. The following protocol is adaptable for both substrates, though the Isopropoxy variant requires careful temperature control to avoid cleavage of the ether.

Reagents:

• Aryl Bromide (1.0 equiv)

• Triisopropyl borate (

  ) (1.2 equiv)
• -Butyllithium (2.5 M in hexanes) (1.1 equiv)

• Anhydrous THF / Toluene (4:1 v/v)

Step-by-Step Workflow:

• Setup: Flame-dry a 3-neck round bottom flask equipped with a magnetic stir bar, N2 inlet, and addition funnel.

• Solvation: Charge with Aryl Bromide (e.g., 1-bromo-4-isopropoxybenzene) and solvent mixture. Cool to -78°C (Dry ice/Acetone). Critical: The 4:1 THF/Toluene mix prevents precipitation of the lithiated species.[1]

• Borate Addition: Add Triisopropyl borate before the lithium reagent.[1] This is the "In-Situ Quench" method, which minimizes side reactions (like Wurtz coupling) common with electron-rich aryl lithiums.

• Lithiation: Add

  -BuLi dropwise over 30 minutes. Maintain temp < -70°C.

  • Note for Chloro: 4-Bromochlorobenzene can undergo benzyne formation if temp rises. Keep strictly cold.

• Hydrolysis: Allow to warm to 0°C. Quench with 2M HCl until pH < 2.

• Workup: Extract with EtOAc. Wash with water.

• Crystallization: Boronic acids are amphiphilic.

  • 4-Cl-PBA: Recrystallize from water/acetonitrile.

  • 4-OiPr-PBA: Recrystallize from Hexane/EtOAc (Isopropoxy group adds lipophilicity).

4.2 Determination (Potentiometric Titration)

To verify the electronic effect in your specific solvent system:

• Solution: Dissolve 0.01 M boronic acid in a mixture of Methanol/Water (1:1). (Pure water solubility is often too low for accurate potentiometry).

• Titrant: 0.1 M KOH (standardized).

• Measurement: Record pH vs. Volume of KOH.

• Calculation: The half-equivalence point (where

  ) corresponds to the apparent .

  • Expectation: The 4-Cl curve will shift left (lower pH at half-equiv) compared to 4-OiPr.

References

• Hammett Constants & Electronic Effects

  • Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195.

• Boronic Acid Acidity & Transmetallation

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443.

• Protodeboronation Mechanisms

  • Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145–9157.

• Lithium-Halogen Exchange Protocols

  • Li, W., & Nelson, D. P. (2006). Preparation of Boronic Acids from Aryl Halides. Organic Syntheses, 83, 141.

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• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. PubChemLite - 4-chlorophenylboronic acid (C6H6BClO2) [pubchemlite.lcsb.uni.lu]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. pKa Vaules for Organic and Inorganic Bronsted Acids at 25o Ca [owl.oit.umass.edu]
• 9. scribd.com [scribd.com]
• 10. NMR spectroscopy studies of electronic effects and equilibrium in the organogold-to-boron transmetalation reaction and studies towards its application to the alkoxyboration addition of boron–oxygen σ bonds to alkynes - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Hammett equation - Wikipedia [en.wikipedia.org]

Technical Whitepaper: Chemical Identity &amp; Synthetic Utility of (3-Chloro-5-isopropoxyphenyl)boronic acid

The following technical guide provides a comprehensive analysis of (3-Chloro-5-isopropoxyphenyl)boronic acid , detailing its chemical identity, structural properties, synthetic utility, and experimental protocols.

Chemical Identity & Core Data

This section establishes the definitive chemical identifiers for the target molecule, essential for database registration, procurement, and computational modeling.

Identifier Type	Value / String
IUPAC Name	(3-Chloro-5-isopropoxyphenyl)boronic acid
Common Name	3-Chloro-5-(propan-2-yloxy)phenylboronic acid
CAS Registry Number	1887126-63-7
Canonical SMILES	CC(C)Oc1cc(Cl)cc(B(O)O)c1
InChI String	InChI=1S/C9H12BClO3/c1-5(2)14-9-6-7(11)4-8(10)12-9/h4-6,12H,1-2H3,(H2,10,11)
InChIKey	VQMJVLNWXJYMBO-UHFFFAOYSA-N
Molecular Formula	C₉H₁₂BClO₃
Molecular Weight	214.45 g/mol

Structural Representation

The following diagram illustrates the molecular connectivity, highlighting the meta-meta substitution pattern relative to the boronic acid moiety.

[3]

Structural Analysis & Properties

Electronic Effects

The molecule features a unique "push-pull" electronic environment on the phenyl ring, critical for fine-tuning reactivity in cross-coupling reactions:

• Chloro Group (Position 3): Exerts an inductive electron-withdrawing effect (-I), slightly deactivating the ring but providing a handle for further functionalization or metabolic stability (blocking oxidation at the meta position).

• Isopropoxy Group (Position 5): Acts as a resonance electron donor (+M), counteracting the chloride's deactivation. The bulky isopropyl group also increases lipophilicity (LogP modulation) and provides steric shielding, which can improve selectivity in enzymatic binding pockets during drug discovery.

Stability

Boronic acids are prone to protodeboronation (loss of the boron group) under harsh conditions. However, the electron-donating isopropoxy group at the meta position stabilizes the C-B bond relative to electron-deficient analogs. The compound should be stored under an inert atmosphere at 2-8°C to prevent dehydration to the boroxine (anhydride) form, a reversible process that complicates stoichiometry calculations.

Synthetic Utility: Suzuki-Miyaura Coupling[4]

The primary application of this building block is the formation of Biaryl or Aryl-Heteroaryl systems via Palladium-catalyzed Suzuki-Miyaura cross-coupling.

Mechanistic Pathway

The boronic acid enters the catalytic cycle at the Transmetallation step. The presence of the base (e.g., K₂CO₃, K₃PO₄) is non-negotiable; it activates the boronic acid into a boronate species [Ar-B(OH)₃]⁻, which is sufficiently nucleophilic to transfer the aryl group to the Palladium(II) center.

Experimental Protocols

Protocol A: Synthesis of (3-Chloro-5-isopropoxyphenyl)boronic acid

Use this protocol if the commercial reagent is unavailable.

Reaction Overview: Lithium-Halogen Exchange followed by Borate Quench. Ar-Br + n-BuLi → Ar-Li + B(OiPr)3 → Ar-B(OiPr)3⁻ Li⁺ → Ar-B(OH)2

Reagents:

• Starting Material: 1-Bromo-3-chloro-5-isopropoxybenzene (1.0 equiv)

• Lithiation Agent: n-Butyllithium (2.5 M in hexanes, 1.1 equiv)

• Boron Source: Triisopropyl borate (1.2 equiv)

• Solvent: Anhydrous THF (0.2 M concentration)

• Quench: 1N HCl

Step-by-Step Methodology:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and rubber septum. Cool to -78°C (dry ice/acetone bath).

• Dissolution: Add the starting bromide and anhydrous THF. Stir for 10 minutes to ensure thermal equilibrium.

• Lithiation: Add n-BuLi dropwise via syringe pump over 20 minutes. Maintain internal temperature below -70°C. The solution may turn yellow/orange. Stir for 1 hour at -78°C.

  • Expert Note: The isopropoxy group is stable to n-BuLi at these temperatures. The position 1 (Br) is selectively lithiated over position 3 (Cl) due to the weaker C-Br bond.

• Borylation: Add Triisopropyl borate dropwise. Stir for 30 minutes at -78°C, then remove the cooling bath and allow the mixture to warm to room temperature (RT) over 2 hours.

• Hydrolysis: Quench the reaction with 1N HCl (aqueous) until pH ~3. Stir vigorously for 30 minutes to hydrolyze the boronate ester to the free acid.

• Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Recrystallize from Hexane/Ethyl Acetate or purify via flash column chromatography (if necessary), though boronic acids often streak on silica.

Protocol B: Standard Suzuki Coupling (General Procedure)

Reagents:

• (3-Chloro-5-isopropoxyphenyl)boronic acid (1.2 equiv)[1][2][3]

• Aryl Halide (1.0 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (0.05 equiv)

• Base: K₂CO₃ (2.0 M aqueous, 3.0 equiv)

• Solvent: 1,4-Dioxane

Methodology:

• Charge a microwave vial or flask with the aryl halide, boronic acid, and Pd catalyst.

• Evacuate and backfill with Nitrogen (3 cycles).

• Add degassed 1,4-Dioxane and aqueous K₂CO₃.

• Heat to 80-100°C for 2-12 hours (monitor by LCMS).

• Filter through Celite, dilute with water, and extract with EtOAc.

Quality Control & Validation

To ensure the integrity of the material, verify the following spectral characteristics:

Method	Expected Signal / Characteristic
¹H NMR (DMSO-d₆)	Boronic Hydroxyls: Broad singlet ~8.0–8.2 ppm (2H, disappears with D₂O shake). Aromatic: Three distinct signals (approx 7.0–7.5 ppm range) showing meta coupling (J ~2 Hz). Isopropoxy: Septet at ~4.6 ppm (1H), Doublet at ~1.3 ppm (6H).
¹¹B NMR	Single peak typically around 28–32 ppm (indicative of trivalent boron).
HPLC Purity	>95% (254 nm). Note: Boronic acids can show peak tailing or double peaks (boroxine formation) on reverse phase columns. Use acidic mobile phase (0.1% Formic acid) to stabilize.

References

• Sigma-Aldrich. (3-Chloro-5-isopropoxyphenyl)boronic acid Product Page. (Accessed 2024).

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds". Chemical Reviews, 95(7), 2457–2483. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of Boron Reagents for Suzuki–Miyaura Coupling". Chemical Society Reviews, 43, 412-443. [Link]

• PubChem Database. Compound Summary for Isopropoxy-substituted Boronic Acids. National Center for Biotechnology Information. [Link]

Sources

• 1. CAS [chemicalbook.com]
• 2. 480438-56-0|3-Chloro-4-isopropoxyphenylboronic acid|BLD Pharm [bldpharm.com]
• 3. Каталог реактивов | Файн Хемикалс | Комплексное оснащение лабораторий [fc.by]

Thermodynamic Stability of 3-Chloro-5-Isopropoxy Aryl Boronic Acids: A Mechanistic &amp; Practical Guide

Topic: Thermodynamic Stability & Handling of 3-Chloro-5-Isopropoxy Phenylboronic Acid Content Type: Technical Whitepaper / Application Guide Audience: Synthetic Chemists, Process Development Scientists

Executive Summary

The 3-chloro-5-isopropoxy phenylboronic acid scaffold presents a unique physicochemical profile critical for medicinal chemistry, particularly in the design of kinase inhibitors and receptor modulators. However, its stability is governed by a complex interplay between the electron-withdrawing induction of the chlorine atom and the steric/electronic effects of the isopropoxy group. This guide dissects the thermodynamic equilibrium (boroxine formation) and kinetic instability (protodeboronation) of this specific motif, providing researchers with evidence-based protocols for storage, analysis, and reaction optimization.

Part 1: Mechanistic Underpinnings

To master the handling of this reagent, one must understand the competing pathways defining its existence in solution and solid state.

The Electronic Push-Pull

The stability of aryl boronic acids is dictated by the electron density at the boron center and the ipso-carbon.

• 3-Chloro Substituent (

  ): This Electron-Withdrawing Group (EWG) inductively pulls electron density from the aromatic ring.

  • Effect: Increases the Lewis acidity of the boron center (lowering pKa relative to PhB(OH)₂).

  • Risk: Facilitates the formation of the tetrahedral boronate anion [Ar-B(OH)₃]⁻ at lower pH, which is the prerequisite species for base-catalyzed protodeboronation.

• 5-Isopropoxy Substituent (

  ): While alkoxy groups are strong resonance donors in the para position, they are weak electron-withdrawing groups in the meta position due to the lack of direct resonance conjugation with the boron center.

  • Effect: The bulky isopropyl group provides kinetic shielding, potentially slowing down bimolecular degradation pathways, but offers little electronic stabilization against deboronation.

The Boroxine Equilibrium (Thermodynamic Stability)

Unlike irreversible degradation, boroxine formation is a reversible thermodynamic equilibrium driven by entropy (release of water).

For 3-chloro-5-isopropoxy phenylboronic acid, the electron-deficient nature of the ring (due to Cl) generally destabilizes the boroxine form relative to electron-rich analogs. Consequently, this compound is prone to rapid hydrolysis in the presence of ambient moisture, reverting to the monomeric acid which is then susceptible to oxidation.

Degradation Pathways Visualization

Figure 1: Speciation and degradation pathways.[1][2] Note that the Boronate Anion is the "gateway" to irreversible protodeboronation.

Part 2: Diagnostic Workflows

Relying solely on LC-MS is insufficient, as boronic acids, boroxines, and boronates often ionize indistinguishably or undergo in-source fragmentation.

NMR Integrity Assay

The only definitive method to assess the ratio of monomer to boroxine and detect early deboronation.

Protocol:

• Solvent: Use DMSO-d6 with 1% D₂O.

  • Why? The D₂O forces the equilibrium entirely to the monomeric acid species (Ar-B(OH)₂), simplifying integration. Using CDCl₃ results in broad, confusing signals due to mixed anhydride species.

• Internal Standard: Add 1,3,5-trimethoxybenzene (TMB).

• Key Signals:

  • ~8.0-8.5 ppm (s, 2H): B(OH)₂ protons (disappear if D₂O exchange is too fast).
  • ~7.0-7.5 ppm: Aromatic protons. Look for new multiplets indicating Ar-H (protodeboronation).
  • ~9.0+ ppm: Phenolic -OH (oxidation product).

HPLC Stress Test (Method Development)

Standard reverse-phase acidic conditions can mask instability.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

• Mobile Phase A: Water + 0.1% Formic Acid (Maintains acidic pH to stabilize C-B bond).

• Mobile Phase B: Acetonitrile (Avoid Methanol, which forms methyl esters in situ).

• Detection: 254 nm (Aromatic ring) and 210 nm.

• Note: If a peak splits or tails significantly, it may be on-column interaction with silanols; add 5mM Ammonium Formate.

Part 3: Stabilization & Storage Strategies

For the 3-chloro-5-isopropoxy analog, simple refrigeration is often insufficient due to the "meta-effect" destabilization.

The MIDA Solution (Recommended for Long-term Storage)

If the free boronic acid degrades >5% per month, convert it to the MIDA (N-methyliminodiacetic acid) boronate .

• Mechanism: The sp³ hybridization of the boron atom in the MIDA ester shuts down the vacant p-orbital, rendering the molecule immune to oxidation and protodeboronation until hydrolyzed.

• Synthesis: Reflux ArB(OH)₂ with MIDA in Toluene/DMSO (10:1) with Dean-Stark trap.

The "Slow-Release" Protocol for Suzuki Coupling

High base concentration causes rapid accumulation of the unstable boronate anion [Ar-B(OH)₃]⁻.

• Strategy: Use a biphasic system with weak base to buffer the pH.

• Conditions:

  (3.0 equiv), Toluene/Water (10:1), .

• Why? The low solubility of phosphate in toluene limits the concentration of active base, generating the reactive boronate species only as fast as the catalytic cycle consumes it.

Part 4: Experimental Protocols

Forced Degradation Study

Perform this before scaling up any reaction to determine the "Safe Operating Window."

Stress Condition	Procedure	Purpose
Acid Hydrolysis	Dissolve 10mg in 1mL THF/1M HCl (1:1). Stir 24h @ RT.	Simulates workup stability.
Base Hydrolysis	Dissolve 10mg in 1mL THF/1M NaOH (1:1). Stir 4h @ RT.	CRITICAL: Simulates cross-coupling conditions. Measure % deboronation.
Oxidative Stress	Dissolve 10mg in 1mL MeOH + 10µL 30% H₂O₂.	Assess sensitivity to air/peroxides.[3]
Thermal Stress	Solid state, 60°C for 48h.	Determines shelf-life/transport stability.

Decision Tree for Handling

Figure 2: Operational workflow for quality assurance.

References

• Hall, D. G. (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. Link

• Cox, P. A., et al. (2010). "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Mechanism." Journal of the American Chemical Society, 132(38), 13100–13112. Link

• Knapp, D. M., et al. (2009). "A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates." Journal of the American Chemical Society, 131(20), 6961–6963. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of Boron Reagents for Suzuki–Miyaura Coupling." Chemical Society Reviews, 43, 412-443. Link

• Tokunaga, Y., et al. (2002).[4] "Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution." Bulletin of the Chemical Society of Japan, 75(8), 1763–1769. Link

Sources

• 1. research.manchester.ac.uk [research.manchester.ac.uk]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Synthesis of (3-Chloro-5-isopropoxyphenyl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of (3-Chloro-5-isopropoxyphenyl)boronic Acid in Modern Drug Discovery

(3-Chloro-5-isopropoxyphenyl)boronic acid is a key building block in contemporary medicinal chemistry. Its trifunctional nature, possessing a boronic acid moiety for versatile cross-coupling reactions, a chloro group for further functionalization or to modulate electronic properties, and an isopropoxy group to enhance solubility and metabolic stability, makes it a highly valuable scaffold in the synthesis of complex organic molecules. This guide provides an in-depth review of the primary synthetic routes to this important intermediate, offering a critical analysis of each methodology to aid researchers in selecting the most appropriate path for their specific needs. Boronic acids and their derivatives are instrumental in the synthesis of numerous biologically active compounds, and understanding their preparation is fundamental to the advancement of drug discovery programs.

Strategic Approaches to the Synthesis of (3-Chloro-5-isopropoxyphenyl)boronic Acid

The synthesis of (3-Chloro-5-isopropoxyphenyl)boronic acid can be approached through several established methodologies for the preparation of arylboronic acids. The choice of the optimal route is often dictated by the availability of starting materials, scalability, functional group tolerance, and desired purity of the final product. This guide will focus on three principal strategies:

• Palladium-Catalyzed Miyaura Borylation: A robust and widely used method for the formation of carbon-boron bonds.

• Lithiation-Borylation: A powerful technique involving organolithium intermediates, particularly useful for substrates that are not amenable to other methods.

• Grignard Reagent-Based Synthesis: A classic and cost-effective approach for the synthesis of arylboronic acids.

Each of these routes will be discussed in detail, including their mechanistic underpinnings, practical considerations, and representative experimental protocols.

Route 1: Palladium-Catalyzed Miyaura Borylation

The Miyaura borylation is a palladium-catalyzed cross-coupling reaction between an aryl halide (or triflate) and a diboron reagent, typically bis(pinacolato)diboron (B₂pin₂), to form a boronate ester.[1][2][3] This boronate ester can then be hydrolyzed to the desired boronic acid. This method is favored for its mild reaction conditions and excellent tolerance of a wide range of functional groups.[1][4]

Causality Behind Experimental Choices

The selection of a palladium catalyst and a suitable base is critical for the success of the Miyaura borylation. The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) species, followed by transmetalation with the diboron reagent and reductive elimination to yield the boronate ester and regenerate the active catalyst.[1] A weak base, such as potassium acetate (KOAc), is typically employed to facilitate the transmetalation step without promoting premature Suzuki coupling as a side reaction.[5]

Experimental Protocol: Miyaura Borylation

A plausible starting material for the synthesis of (3-Chloro-5-isopropoxyphenyl)boronic acid via this route is 1-bromo-3-chloro-5-isopropoxybenzene.

Step 1: Synthesis of (3-Chloro-5-isopropoxyphenyl)boronic acid pinacol ester

• To a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add 1-bromo-3-chloro-5-isopropoxybenzene (1.0 eq), bis(pinacolato)diboron (1.1 eq), and potassium acetate (3.0 eq).

• Add a palladium catalyst, such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 eq).

• Add a dry, degassed solvent, such as 1,4-dioxane or toluene.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of celite, washing with an organic solvent like ethyl acetate.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired pinacol ester.

Step 2: Hydrolysis to (3-Chloro-5-isopropoxyphenyl)boronic acid

• Dissolve the purified pinacol ester in a suitable solvent system, such as a mixture of tetrahydrofuran (THF) and water.

• Add an acid, such as hydrochloric acid (HCl), and stir the mixture at room temperature for 2-4 hours.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield (3-Chloro-5-isopropoxyphenyl)boronic acid.

Data Presentation: Miyaura Borylation

Parameter	Typical Conditions
Starting Material	1-Bromo-3-chloro-5-isopropoxybenzene
Boron Source	Bis(pinacolato)diboron (B₂pin₂)
Catalyst	Pd(dppf)Cl₂
Base	Potassium Acetate (KOAc)
Solvent	1,4-Dioxane or Toluene
Temperature	80-100 °C
Yield (typical)	70-90%

Visualization: Miyaura Borylation Workflow

Caption: Workflow for Miyaura Borylation.

Route 2: Lithiation-Borylation

The lithiation-borylation route involves the deprotonation of an aryl halide with a strong organolithium base at low temperatures to form an aryllithium intermediate. This highly reactive species is then quenched with a trialkyl borate to generate a boronate ester, which is subsequently hydrolyzed to the boronic acid. This method is particularly effective for the synthesis of boronic acids from aryl bromides or iodides.[6]

Causality Behind Experimental Choices

The success of this reaction hinges on the selective formation of the desired aryllithium species and the prevention of side reactions. The use of very low temperatures (typically -78 °C) is crucial to control the reactivity of the organolithium reagent and to prevent unwanted side reactions such as halogen-metal exchange at other positions or decomposition. The choice of the borate ester can also influence the reaction outcome.

Experimental Protocol: Lithiation-Borylation

The starting material for this route would typically be 1-bromo-3-chloro-5-isopropoxybenzene.

• Under an inert atmosphere, dissolve 1-bromo-3-chloro-5-isopropoxybenzene (1.0 eq) in a dry ethereal solvent such as tetrahydrofuran (THF) or diethyl ether.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium (n-BuLi) (1.1 eq) in hexanes, maintaining the temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 1-2 hours to ensure complete formation of the aryllithium intermediate.

• Add a trialkyl borate, such as triisopropyl borate or trimethyl borate (1.2 eq), dropwise to the reaction mixture, again keeping the temperature below -70 °C.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Perform an acidic workup with aqueous HCl to hydrolyze the boronate ester.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate to yield the crude boronic acid.

• Purify the product by recrystallization or column chromatography.

Data Presentation: Lithiation-Borylation

Parameter	Typical Conditions
Starting Material	1-Bromo-3-chloro-5-isopropoxybenzene
Lithiation Reagent	n-Butyllithium (n-BuLi)
Boron Source	Triisopropyl borate or Trimethyl borate
Solvent	Tetrahydrofuran (THF) or Diethyl ether
Temperature	-78 °C
Yield (typical)	60-80%

Visualization: Lithiation-Borylation Pathway

Caption: Key steps in Lithiation-Borylation.

Route 3: Grignard Reagent-Based Synthesis

The formation of an arylboronic acid via a Grignard reagent is a well-established and often cost-effective method.[7][8] This route involves the preparation of an arylmagnesium halide (Grignard reagent) from the corresponding aryl halide, followed by its reaction with a trialkyl borate.[9][10]

Causality Behind Experimental Choices

The successful formation of the Grignard reagent is paramount. This requires anhydrous conditions and an ethereal solvent like THF or diethyl ether. The reactivity of the aryl halide is also a key factor; aryl bromides are commonly used as they strike a good balance between reactivity and stability.[11] The subsequent reaction with the trialkyl borate is typically performed at low temperatures to minimize the formation of diaryl- and triarylborane byproducts.

Experimental Protocol: Grignard Reagent-Based Synthesis

The starting material would be 1-bromo-3-chloro-5-isopropoxybenzene.

Step 1: Preparation of the Grignard Reagent

• In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, place magnesium turnings (1.2 eq).

• Add a small crystal of iodine to activate the magnesium surface.

• Add a small portion of a solution of 1-bromo-3-chloro-5-isopropoxybenzene (1.0 eq) in anhydrous THF to initiate the reaction.

• Once the reaction has started (indicated by heat evolution and disappearance of the iodine color), add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until the magnesium is consumed.

Step 2: Borylation and Hydrolysis

• Cool the freshly prepared Grignard reagent to a low temperature, typically -78 °C to 0 °C.

• Slowly add a solution of a trialkyl borate (e.g., trimethyl borate or triisopropyl borate) (1.2 eq) in anhydrous THF, maintaining the low temperature.

• After the addition, allow the reaction mixture to warm to room temperature and stir for several hours.

• Quench the reaction by carefully adding it to a stirred mixture of ice and concentrated HCl.

• Extract the aqueous layer with an organic solvent.

• Wash the combined organic layers, dry, and remove the solvent under reduced pressure.

• Purify the resulting solid by recrystallization or column chromatography.

Data Presentation: Grignard Reagent-Based Synthesis

Parameter	Typical Conditions
Starting Material	1-Bromo-3-chloro-5-isopropoxybenzene
Grignard Formation	Magnesium turnings, THF
Boron Source	Trimethyl borate or Triisopropyl borate
Temperature	0 °C to room temperature (Grignard), -78 °C to 0 °C (Borylation)
Yield (typical)	50-70%

Visualization: Grignard Synthesis Pathway

Caption: Pathway for Grignard-based synthesis.

Conclusion: A Versatile Building Block Accessible Through Multiple Synthetic Avenues

(3-Chloro-5-isopropoxyphenyl)boronic acid is a valuable synthetic intermediate that can be prepared through several reliable methods. The Miyaura borylation offers high yields and excellent functional group tolerance, making it a preferred choice in many research and development settings. The lithiation-borylation and Grignard-based routes provide powerful alternatives, particularly when considering starting material availability and cost. The selection of the most appropriate synthetic strategy will depend on a careful evaluation of the specific requirements of the project, including scale, purity, and economic considerations. This guide provides the foundational knowledge and practical protocols to enable researchers to confidently synthesize this important building block for their drug discovery endeavors.

References

• Miyaura, N. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]

• Che, A. One-Pot Miyaura Borylation/Suzuki Coupling in Drug Synthesis. Medium, 2023 . [Link]

• Molinaro, C. et al. Miyaura Borylations of Aryl Bromides in Water at Room Temperature. ACS Catalysis, 2013 , 3 (8), 1873–1878. [Link]

• Organic Chemistry Portal. Miyaura Borylation Reaction. [Link]

• Wikipedia. Miyaura borylation. [Link]

• Leonori, D.; Aggarwal, V. K. Lithiation–Borylation Methodology and its Application in Synthesis. Accounts of Chemical Research, 2014 , 47 (10), 3174–3183. [Link]

• Aggarwal, V. K. et al. Standard Lithiation–Borylation A user's guide. 2017 . [Link]

• Webster, M. P.; Partridge, B. M.; Aggarwal, V. K. boronic esters. Organic Syntheses, 2014 , 91, 195. [Link]

• El-Ghanam, A. M. M. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. Phosphorus, Sulfur, and Silicon and the Related Elements, 2010 , 185 (7), 1456–1463. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Webster, M. P. et al. Enantioselective Installation of Adjacent Tertiary Benzylic Stereocentres Using Lithiation–Borylation– Protodeboronation. Chemical Science, 2015 , 6 (6), 3337–3344. [Link]

• ResearchGate. Chemical Synthesis of Boronic Derivatives (3-5). [Link]

• ResearchGate. (PDF) Intramolecular Lithiation‐Borylation for the Stereoselective Synthesis of Cyclopentyl and Cyclobutyl Bis‐Boronic Esters. [Link]

• Silva, M. P. et al. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 2020 , 25 (18), 4323. [Link]

• Organic Syntheses. 6-CHLORO-1-HEXENE. Organic Syntheses, 1986 , 64, 44. [Link]

• Aggarwal, V. K. et al. Application of the Lithiation−Borylation Reaction to the Preparation of Enantioenriched Allylic Boron Reagents and Subsequent in Situ Conversion into 1,2,4-Trisubstituted Homoallylic Alcohols with Complete Control over All Elements of Stereochemistry. Journal of the American Chemical Society, 2004 , 126 (44), 14287–14297. [Link]

• Hall, D. G. Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. John Wiley & Sons, 2011 . [Link]

• Google Patents.

• Organic Chemistry Portal. Arylboronic acid or boronate synthesis. [Link]

• Google Patents. WO2005097809A2 - Synthesis of boronic ester and acid compounds.

• Len, C.; Postel, D. Recent Advances in the Synthesis of Borinic Acid Derivatives. Molecules, 2023 , 28 (6), 2660. [Link]

• Organic Chemistry Portal. Alkylboronic acid or boronate synthesis. [Link]

• Chen, Y.-A. et al. Protection-Free Strategy for the Synthesis of Boro-Depsipeptides in Aqueous Media under Microwave-Assisted Conditions. Molecules, 2022 , 27 (7), 2296. [Link]

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• 4. Miyaura Borylations of Aryl Bromides in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medium.com [medium.com]
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• 7. Arylboronic acid or boronate synthesis [organic-chemistry.org]
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• 10. CN1718580A - Preparation technology of phenyl boronic acid - Google Patents [patents.google.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Advanced Application Notes: Suzuki-Miyaura Cross-Coupling Protocols Utilizing (3-Chloro-5-isopropoxyphenyl)boronic Acid

Introduction & Strategic Rationale

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic and medicinal chemistry, enabling the robust and predictable construction of carbon-carbon bonds. Within drug discovery, strategically substituted arylboronic acids are deployed to introduce specific pharmacophores. (3-Chloro-5-isopropoxyphenyl)boronic acid is a highly valued building block, particularly in the development of G-protein-coupled receptor (GPCR) modulators, such as GPR120 agonists[1].

The utility of this specific reagent lies in its dual-functional substitution:

• 3-Chloro Group: Enhances metabolic stability and lipophilicity, often improving target binding affinity.

• 5-Isopropoxy Group: Provides steric bulk and electron density, which can dictate the conformational preference of the resulting biaryl system.

However, utilizing a chlorophenylboronic acid introduces a distinct chemical challenge: chemoselectivity . The protocol must be rigorously designed to ensure the palladium catalyst selectively facilitates transmetalation at the C-B bond while leaving the C-Cl bond intact[2][3].

Mechanistic Insights & Chemoselectivity Logic

The Suzuki-Miyaura catalytic cycle consists of three primary steps: oxidative addition, transmetalation, and reductive elimination. When using (3-Chloro-5-isopropoxyphenyl)boronic acid, the choice of the aryl halide (Ar-X) coupling partner is critical.

Because the oxidative addition of Pd(0) into a C-I or C-Br bond is significantly faster than into a C-Cl bond, chemoselectivity is naturally favored when coupling with aryl iodides or bromides[3]. However, if the catalyst is overly active (e.g., highly electron-rich phosphine ligands at elevated temperatures), competitive oxidative addition into the C-Cl bond of the boronic acid or the resulting biaryl product can occur, leading to oligomerization or dehalogenation.

Suzuki-Miyaura catalytic cycle emphasizing C-Cl chemoselectivity.

Optimization of Reaction Conditions

To establish a self-validating and reproducible protocol, various parameters must be balanced. The base is required to activate the boronic acid by forming a reactive boronate complex, but overly harsh bases can degrade sensitive substrates.

The table below summarizes the quantitative optimization of conditions for coupling (3-Chloro-5-isopropoxyphenyl)boronic acid with a standard aryl bromide.

Catalyst System	Base (Equiv)	Solvent System	Temp (°C)	Chemoselectivity (C-B vs C-Cl)	Typical Yield	Causality / Notes
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ (2.5)	Toluene/EtOH/H₂O	90	High	65-75%	Classic conditions; EtOH aids solubility, but prolonged heating causes protodeboronation.
Pd(dppf)Cl₂ (5 mol%)	K₂CO₃ (2.5)	Dioxane/H₂O (4:1)	80	Excellent	80-95%	Optimal for standard use. Bidentate ligand prevents C-Cl activation; excellent phase transfer.
XPhos Pd G2 (2 mol%)	K₃PO₄ (2.0)	THF/H₂O (10:1)	60	Moderate	85-98%	Highly active; excellent for sterically hindered Ar-X, but requires strict temperature control to prevent C-Cl insertion.

Experimental Protocols

The following methodologies provide step-by-step instructions for the robust synthesis of biaryl compounds using (3-Chloro-5-isopropoxyphenyl)boronic acid.

Step-by-step experimental workflow for Suzuki-Miyaura coupling.

Protocol A: Standard High-Yield Coupling (Pd(dppf)Cl₂ Method)

Recommended for standard aryl bromides and iodides.

• Reagent Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), (3-Chloro-5-isopropoxyphenyl)boronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).

  • Expert Insight: A slight excess (1.2 equiv) of the boronic acid compensates for any minor protodeboronation that occurs at elevated temperatures.

• Solvent Addition: Add a mixture of 1,4-Dioxane and deionized H₂O in a 4:1 volumetric ratio (approx. 0.1 M concentration relative to the aryl halide).

• Degassing (Critical Step): Sparge the heterogeneous mixture with ultra-pure Nitrogen (N₂) or Argon for 10–15 minutes.

  • Expert Insight: Oxygen promotes the Pd-catalyzed oxidative homocoupling of the boronic acid. Rigorous degassing ensures the boronic acid is entirely consumed by the cross-coupling pathway.

• Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.05 equiv) under a positive stream of inert gas. Seal the flask.

• Heating: Submerge the flask in a pre-heated oil bath at 80 °C. Stir vigorously for 2 to 12 hours.

  • Self-Validation: Perform a TLC or LC-MS check at

    hours. The desired biaryl mass should be dominant. The absence of an or peak indicates that the C-Cl bond remains uncompromised.

• Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (EtOAc) and water. Separate the layers, extract the aqueous layer twice with EtOAc, and wash the combined organic layers with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure biaryl product.

Protocol B: Mild Conditions for Sensitive Substrates (XPhos Pd G2 Method)

Recommended for sterically hindered aryl halides or substrates prone to degradation.

• Setup: In a vial, combine the aryl halide (1.0 equiv), (3-Chloro-5-isopropoxyphenyl)boronic acid (1.5 equiv), and K₃PO₄ (2.0 equiv).

• Solvent & Degassing: Add THF/H₂O (10:1). Sparge with Argon for 10 minutes.

• Catalyst: Add XPhos Pd G2 (0.02 equiv).

  • Expert Insight: XPhos Pd G2 generates a highly active, monoligated Pd(0) species at room temperature, allowing for rapid oxidative addition into sterically hindered C-Br bonds.

• Reaction: Stir at 60 °C (or room temperature, depending on substrate reactivity) for 1–4 hours. Monitor closely to prevent over-reaction and potential C-Cl activation.

• Workup: Filter through a short pad of Celite to remove palladium black and inorganic salts, eluting with EtOAc. Concentrate and purify as described in Protocol A.

Troubleshooting & Self-Validating Checks

To ensure maximum trustworthiness of your experimental results, monitor for the following common failure modes:

• Issue: High levels of Homocoupling (Symmetric Biaryl Formation)

  • Causality: Incomplete degassing or aged catalyst. Oxygen acts as an oxidant, coupling two boronic acid molecules.

  • Solution: Increase sparging time to 20 minutes; consider using freeze-pump-thaw cycling for highly sensitive micro-scale reactions.

• Issue: Protodeboronation (Formation of 1-Chloro-3-isopropoxybenzene)

  • Causality: The basic, aqueous conditions at high temperatures hydrolyze the C-B bond before transmetalation can occur.

  • Solution: Switch from K₂CO₃ to a milder base like KF, or transition to the anhydrous conditions using a boronic ester (pinacol ester) derivative.

• Issue: Dehalogenation or Oligomerization

  • Causality: The catalyst is inserting into the C-Cl bond of the boronic acid.

  • Solution: Lower the reaction temperature by 10–20 °C or switch to a less electron-rich ligand system (e.g., from XPhos to dppf).

References

• Selection of boron reagents for Suzuki–Miyaura coupling Source: Chemical Society Reviews (RSC Publishing) URL:[Link]

• CYCLOPROPANECARBOXYLIC ACID GPR120 MODULATORS (EP 3191454 B1)

• Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine Source: Beilstein Journal of Organic Chemistry (via PMC) URL:[Link]

• Development of Chemoselective Suzuki-Miyaura Coupling Reactions Source: Kochi University of Technology URL:[Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kochi-tech.ac.jp [kochi-tech.ac.jp]

Application Notes and Protocols for the Synthesis of Biaryl Ethers Using 3-Chloro-5-isopropoxyphenyl Boronic Derivatives

Introduction: The Significance of Biaryl Ethers in Modern Drug Discovery

The biaryl ether moiety is a cornerstone in medicinal chemistry and drug development, appearing as a critical structural motif in a plethora of biologically active compounds. Its prevalence stems from its ability to impart conformational rigidity, enhance metabolic stability, and facilitate crucial binding interactions with protein targets. The synthesis of these scaffolds, therefore, represents a pivotal step in the generation of novel therapeutic agents. This guide provides a comprehensive overview and detailed protocols for the synthesis of biaryl ethers, with a particular focus on the versatile and increasingly utilized 3-chloro-5-isopropoxyphenyl boronic acid and its derivatives.

This document will delve into the mechanistic underpinnings of the primary synthetic routes, offer step-by-step experimental procedures, and provide practical guidance on troubleshooting and optimization. A comparative analysis of the most common methods—the Chan-Lam coupling, the Suzuki-Miyaura C-O coupling, and the Ullmann condensation—will equip researchers with the knowledge to select the most appropriate strategy for their specific synthetic challenges.

Mechanistic Insights: The "Why" Behind the Synthesis

A foundational understanding of the reaction mechanisms is paramount for successful synthesis and troubleshooting. The copper-catalyzed Chan-Lam coupling has emerged as a particularly attractive method for the formation of biaryl ethers due to its mild reaction conditions and tolerance of a wide range of functional groups.[1]

The generally accepted mechanism for the Chan-Lam C-O coupling reaction involves a Cu(I)/Cu(III) or a Cu(II) catalytic cycle. In the context of a Cu(II) precatalyst, the cycle is initiated by the coordination of the phenol to the copper center. Transmetalation with the aryl boronic acid, followed by reductive elimination, furnishes the desired biaryl ether and a reduced copper species. The catalytic cycle is completed by the re-oxidation of the copper catalyst by an oxidant, which can be atmospheric oxygen. This allows the reaction to be conveniently run open to the air.

Caption: Catalytic cycle of the Chan-Lam C-O coupling reaction.

Comparative Analysis of Synthetic Methodologies

The synthesis of biaryl ethers can be approached through several established methods, each with its own set of advantages and limitations. The choice of method often depends on the substrate scope, functional group tolerance, and desired reaction conditions.

Feature	Chan-Lam Coupling	Suzuki-Miyaura C-O Coupling	Ullmann Condensation
Catalyst	Copper (e.g., Cu(OAc)₂)	Palladium (e.g., Pd(PPh₃)₄)	Copper (often stoichiometric)
Aryl Source	Arylboronic Acid/Ester	Arylboronic Acid/Ester	Aryl Halide
Coupling Partner	Phenol/Alcohol	Phenol/Alcohol	Phenol/Alcohol
Typical Conditions	Mild (often room temp to 80 °C), open to air	Mild to moderate (often 80-110 °C), inert atmosphere	Harsh (often >150 °C)
Advantages	Mild conditions, inexpensive catalyst, air-tolerant	Broad substrate scope, high yields	Well-established for certain substrates
Disadvantages	Can be substrate-dependent, sometimes requires excess boronic acid	Expensive and air-sensitive catalyst/ligands, requires inert atmosphere	Harsh conditions, limited functional group tolerance, often requires stoichiometric copper

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed, representative protocol for the synthesis of a biaryl ether via the Chan-Lam coupling of 3-chloro-5-isopropoxyphenyl boronic acid with a generic phenol.

Synthesis of 3-Chloro-5-isopropoxyphenylboronic Acid

A plausible synthetic route to 3-chloro-5-isopropoxyphenylboronic acid can be adapted from established procedures for the synthesis of substituted phenylboronic acids.[2] This typically involves a Grignard or organolithium intermediate followed by reaction with a trialkyl borate.

Representative Chan-Lam C-O Coupling Protocol

This protocol is a general guideline and may require optimization for specific phenol substrates.

Materials and Reagents:

Reagent	Formula	MW	Amount (mmol)	Equivalents
3-Chloro-5-isopropoxyphenylboronic acid	C₉H₁₂BClO₃	214.45	1.0	1.0
Phenol	C₆H₆O	94.11	1.2	1.2
Copper(II) Acetate	Cu(OAc)₂	181.63	0.1	0.1
Pyridine	C₅H₅N	79.10	2.0	2.0
Dichloromethane (DCM)	CH₂Cl₂	84.93	10 mL	-
4Å Molecular Sieves	-	-	~1 g	-

Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar, add 3-chloro-5-isopropoxyphenylboronic acid (1.0 mmol), the desired phenol (1.2 mmol), copper(II) acetate (0.1 mmol), and 4Å molecular sieves.

• Seal the flask with a septum and purge with air for 1-2 minutes.

• Add dichloromethane (10 mL) and pyridine (2.0 mmol) via syringe.

• Stir the reaction mixture vigorously at room temperature and open to the air (the septum can be pierced with a needle connected to a balloon of air).

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reaction times can vary from 12 to 48 hours depending on the reactivity of the phenol.

• Upon completion, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove the catalyst and molecular sieves.

• Wash the filtrate with 1M HCl (2 x 15 mL), saturated sodium bicarbonate solution (1 x 15 mL), and brine (1 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired biaryl ether.

Troubleshooting and Optimization

Even with a robust protocol, challenges can arise. The following guide provides a logical workflow for addressing common issues in Chan-Lam C-O coupling reactions.

Caption: A logical workflow for troubleshooting Chan-Lam coupling reactions.

Common Issues and Solutions:

• Low Yield:

  • Protodeboronation: This is a common side reaction where the boronic acid is converted back to the corresponding arene. Using anhydrous solvents and adding molecular sieves can mitigate this.

  • Homocoupling of Boronic Acid: The formation of a biaryl from two molecules of the boronic acid can compete with the desired reaction. Using a slight excess of the phenol and ensuring efficient stirring can help.

  • Inactive Catalyst: Ensure the copper catalyst is of good quality. Sometimes, using a different copper source (e.g., CuI) can be beneficial.

• Sluggish Reaction:

  • Steric Hindrance: Sterically hindered phenols or boronic acids may react slower. Increasing the reaction temperature or screening different ligands can improve the reaction rate.

  • Electronic Effects: Electron-deficient phenols may be less nucleophilic and react slower. A stronger base may be required in these cases.

Conclusion

The synthesis of biaryl ethers using 3-chloro-5-isopropoxyphenyl boronic derivatives is a valuable tool for medicinal chemists and drug development professionals. The Chan-Lam coupling, in particular, offers a mild and practical approach to these important scaffolds. By understanding the underlying mechanisms, following robust protocols, and employing logical troubleshooting strategies, researchers can efficiently access a diverse range of biaryl ethers for the advancement of their research programs.

References

• Chan-Lam Coupling. Organic Chemistry Portal. [Link]

• Synthesis of Biaryl Ethers by the Copper-Catalyzed Chan–Evans–Lam Etherification from Benzylic Amine Boronate Esters. The Journal of Organic Chemistry. (2016). [Link]

• Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers. The Journal of Organic Chemistry. (2010). [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI. (2020). [Link]

• Nickel-catalyzed cross-coupling of phenols and arylboronic acids through an in situ phenol activation mediated by PyBroP. PubMed. (2011). [Link]

• Efficient Iron/Copper-Cocatalyzed O-Arylation of Phenols with Bromoarenes. Synlett. (2011). [Link]

• Mechanism of the Ullmann Biaryl Ether Synthesis Catalyzed by Complexes of Anionic Ligands: Evidence for the Reaction of Iodoarenes with Ligated Anionic CuI Intermediates. Journal of the American Chemical Society. (2017). [Link]

• Recent advances in Chan-Lam Coupling Reaction. ResearchGate. (2025). [Link]

• Electrochemically Enabled Chan–Lam Couplings of Aryl Boronic Acids and Anilines. Organic Letters. (2019). [Link]

• Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae. PMC. [Link]

• Generalization of the Chan–Lam Reaction via Photoinduced Copper Catalysis. CCS Chemistry. (2025). [Link]

• Nickel-catalyzed Chan–Lam coupling: an efficient route to N-arylated 2-aminobenzothiazoles under ambient conditions. Royal Society of Chemistry. (2025). [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. (2024). [Link]

• Ullmann Reaction. Organic Chemistry Portal. [Link]

• Recent advancements in the Ullmann homocoupling reaction for the synthesis of biaryl compounds. Organic & Biomolecular Chemistry. [Link]

• Biaryl synthesis by C-C coupling. Organic Chemistry Portal. [Link]

• Low catalyst loadings for copper-catalyzed o-arylation of phenols with aryl and heteroaryl halides under mild conditions. DR-NTU. [Link]

• Concise Copper-Catalyzed Synthesis of Tricyclic Biaryl Ether-Linked Aza-Heterocyclic Ring Systems. Organic Letters. (2013). [Link]

• URJC-1: Stable and Efficient Catalyst for O-Arylation Cross-Coupling. MDPI. (2024). [Link]

• Recent advances in copper-catalyzed asymmetric coupling reactions. Beilstein Journal of Organic Chemistry. (2015). [Link]

• Diaryl ether synthesis by etherification (arylation). Organic Chemistry Portal. [Link]

• A Practical Synthesis of Biaryls via a Thermal Decarboxylative Pd-Catalyzed Cross-Coupling Reaction Operating at Moderate Temperature. Organic Process Research & Development. (2011). [Link]

• Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers. PMC. (2012). [Link]

• Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journals. (2018). [Link]

• Suzuki-Miyaura Cross-Coupling Reaction and Potential Applications. MDPI. (2017). [Link]

• Chemical Synthesis of Boronic Derivatives (3-5). ResearchGate. [Link]

• 3 - Organic Syntheses Procedure. Organic Syntheses. [Link]

• The Ullmann Synthesis of Biaryls, 1945-1963. Chemical Reviews. [Link]

• Troubleshooting a C–N Coupling Reaction. Reddit. (2026). [Link]

• General structure of multi-substituted biaryl ethers 69. ResearchGate. [Link]

• Synthesis of Biaryl Ethers by the Copper-Catalyzed Chan-Evans-Lam Etherification from Benzylic Amine Boronate Esters. PubMed. (2016). [Link]

• Mechanism of the Ullmann Biaryl Ether Synthesis Catalyzed by Complexes of Anionic Ligands. Evidence for the Reaction of Iodoarenes With Ligated Anionic CuI Intermediates. ResearchGate. (2017). [Link]

• Electrochemically Enabled Chan–Lam Couplings of Aryl Boronic Acids and Anilines. ResearchGate. (2019). [Link]

• Oxidative Cross-Coupling Processes Inspired by the Chan-Lam Reaction. ResearchGate. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 3-Chlorophenylboronic acid synthesis - chemicalbook [chemicalbook.com]

Application Note: Optimal Solvent Systems for (3-Chloro-5-isopropoxyphenyl)boronic Acid Reactions

Executive Summary

(3-Chloro-5-isopropoxyphenyl)boronic acid (CAS: 2096335-18-9) is a specialized building block frequently employed in the synthesis of biaryl ethers and complex heterocycles for kinase inhibition and GPCR modulation. Its unique substitution pattern—combining a lipophilic isopropoxy group with an electron-withdrawing chlorine atom—creates specific solubility and stability challenges.

This guide provides validated solvent protocols designed to maximize cross-coupling efficiency while suppressing the two primary failure modes: protodeboronation and homocoupling . We move beyond standard "try-and-see" screening to provide a mechanistic rationale for solvent selection, focusing on the interplay between the lipophilic 5-isopropoxy moiety and the base-labile boronate intermediate.

Chemical Profile & Solubility Analysis

The 3-chloro-5-isopropoxy substitution pattern dictates a specific solubility profile. The isopropoxy group significantly increases lipophilicity (

) compared to naked phenylboronic acid, rendering pure aqueous or highly polar protic systems (e.g., pure MeOH) inefficient due to substrate precipitation.

Parameter	Characteristic	Implication for Solvent Selection
Lipophilicity	High (Isopropoxy group)	Requires organic co-solvents (THF, Dioxane, Toluene, 2-MeTHF).
Electronic State	Mixed (Cl: -I; OTiPr: +M, -I)	Moderate activation. Prone to protodeboronation at high pH/Temp.
Sterics	Meta-substitution	Low steric hindrance at the Boron center; accessible to base.
Stability	Moderate	Sensitive to prolonged heating in acidic or highly basic aqueous media.

Mechanistic Solvent Effects

In Suzuki-Miyaura coupling, the solvent system must perform three contradictory roles simultaneously:

• Solubilize the lipophilic aryl halide and boronic acid (Organic phase).

• Dissolve the inorganic base (Aqueous phase) to generate the active hydroxide species.

• Facilitate Transmetallation by transporting the activated boronate species (

  ) to the palladium center.

Mechanism Visualization: The Solvation-Transmetallation Cycle

The following diagram illustrates how the solvent system bridges the gap between the solid inorganic base and the organic catalytic cycle.

Figure 1: The tri-phasic nature of Suzuki coupling. The solvent system must balance the stability of the 'Activated Boronate' at the interface while preventing it from degrading in the bulk aqueous phase.

Optimal Solvent Protocols

Protocol A: The "Workhorse" System (High Reliability)

System: 1,4-Dioxane / Water (4:1 v/v) Best For: Initial screening, scale-up < 10g, and difficult aryl chlorides.

Rationale: Dioxane is fully miscible with water but possesses low polarity, effectively solubilizing the isopropoxyphenyl core. Its ability to coordinate weakly to Palladium stabilizes the catalyst during the oxidative addition step.

Step-by-Step Procedure:

• Charge: To a reaction vial, add (3-Chloro-5-isopropoxyphenyl)boronic acid (1.2 equiv), Aryl Halide (1.0 equiv), and

  (2.5 equiv).

• Catalyst: Add

  (3-5 mol%). Note: This catalyst is robust against residual oxygen.

• Solvent: Add degassed 1,4-Dioxane and Water (4:1 ratio). A concentration of 0.15 M - 0.2 M with respect to the halide is optimal.

• Degas: Sparge with Argon/Nitrogen for 5 minutes (critical to prevent homocoupling).

• Reaction: Heat to 80°C for 4-12 hours.

• Workup: Dilute with EtOAc, wash with brine. The isopropoxy group ensures the product stays in the organic layer.

Protocol B: The "Green" System (Sustainability Focus)

System: 2-Methyltetrahydrofuran (2-MeTHF) / Water (3:1 v/v) Best For: Process chemistry, larger scales (>10g), and ease of workup.

Rationale: 2-MeTHF is derived from renewable resources (corn cobs). Unlike THF, it is not fully miscible with water, creating a biphasic system that separates cleanly without adding extraction solvents. It has a higher boiling point (80°C) than THF, allowing for faster kinetics without pressurization.

Step-by-Step Procedure:

• Charge: Reactants and base (

  is preferred here for higher solubility in the aqueous phase).

• Catalyst: XPhos Pd G3 or G4 (2 mol%). XPhos is excellent for lipophilic substrates in biphasic media.

• Solvent: Add 2-MeTHF/Water (3:1).

• Reaction: Heat to 75°C. Vigorous stirring (1000 rpm) is mandatory to maximize the interfacial surface area for transmetallation.

• Workup: Simply stop stirring. The layers will separate. Drain the aqueous bottom layer. Wash the organic top layer with brine.[1] Concentrate.

Protocol C: The "Difficult Substrate" System (Phase Transfer)

System: Toluene / Water (5:1) + TBAB (5 mol%) Best For: Extremely non-polar coupling partners or thermally unstable substrates requiring lower temperatures.

Rationale: Toluene is excellent for the isopropoxy group but poor for the base. Tetra-n-butylammonium bromide (TBAB) acts as a Phase Transfer Catalyst (PTC), shuttling the hydroxide/carbonate into the organic layer and the boronate to the palladium.

Solvent Selection Decision Tree

Use this logic flow to select the correct protocol for your specific coupling partner.

Figure 2: Decision matrix for solvent selection based on the properties of the electrophilic coupling partner.

Critical Troubleshooting Parameters

Issue	Observation	Root Cause	Corrective Action
Protodeboronation	Formation of 1-chloro-3-isopropoxybenzene (H-substituted).	Reaction mixture too basic or too hot.	Switch base to ngcontent-ng-c1768565111="" _nghost-ng-c1025087918="" class="inline ng-star-inserted"> (milder). Reduce temp to 60°C. Reduce water ratio (e.g., 9:1 Dioxane/Water).
Homocoupling	Formation of symmetrical biaryl dimer.	Oxygen presence or slow transmetallation.	Rigorous degassing is required.[2] Switch to Pd(0) source or add catalyst after degassing.[1]
No Reaction	Starting materials recovered.	Poor solubility of base or catalyst deactivation.	Add TBAB (Phase Transfer Catalyst). Ensure stirring is vigorous (>800 rpm) for biphasic systems.
Precipitation	Solids crash out upon heating.	Solvent too polar.	Increase the organic fraction (e.g., switch from 2:1 to 5:1 Organic/Water).

References

• Suzuki-Miyaura Coupling Mechanism & Solvent Effects

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Protodeboronation Pathways

  • Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis. Journal of the American Chemical Society, 138(29), 9145–9157.

• Green Solvent Systems (2-MeTHF)

  • Gallo, V., et al. (2014). Sustainable Suzuki–Miyaura Cross-Coupling Reactions in 2-Methyltetrahydrofuran. Green Chemistry, 16, 1147-1151.

• Phase Transfer Catalysis in Cross-Coupling

  • Molander, G. A., & Canturk, B. (2009). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki−Miyaura Coupling.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Precision C-H Activation and Functionalization of (3-Chloro-5-isopropoxyphenyl)boronic acid

This Application Note is designed for researchers in medicinal chemistry and process development. It addresses the specific challenges of functionalizing the dense 1,3,5-substituted scaffold of (3-Chloro-5-isopropoxyphenyl)boronic acid .

Executive Summary & Strategic Analysis

(3-Chloro-5-isopropoxyphenyl)boronic acid represents a "privileged scaffold" in drug discovery, particularly for kinase inhibitors (e.g., GPR120 modulators, CRM1 inhibitors). However, its 1,3,5-substitution pattern presents a significant synthetic challenge: every remaining C-H bond (positions 2, 4, and 6) is flanked by substituents, creating a sterically crowded environment that inhibits standard non-directed C-H activation (e.g., Iridium-catalyzed borylation).

To successfully functionalize this molecule, one must move beyond standard methods and employ Directing Group (DG) Strategies . The boronic acid moiety itself, while reactive, is labile under oxidative C-H activation conditions. Therefore, the core strategy detailed in this guide involves the transient conversion of the boronic acid to a robust Potassium Trifluoroborate (-BF3K) intermediate . This species serves a dual purpose: it protects the boron center from side reactions and acts as a powerful directing group for Palladium(II)-catalyzed ortho-functionalization.

Substrate Analysis: Steric & Electronic Vectors

• Position 1 (-B(OH)₂): The functional handle. Meta-directing (electron-withdrawing) but capable of directing ortho via coordination if converted to -BF3K or MIDA.

• Position 3 (-Cl): Weakly deactivating, ortho/para directing. Provides a secondary handle for Buchwald-Hartwig couplings.

• Position 5 (-OiPr): Strongly activating (resonance), ortho/para directing. The bulky isopropyl group sterically shields Position 4 and 6.

Targetable Sites:

• Site 2 (Ortho to B, Ortho to Cl): Most accessible for BF3K-directed activation.

• Site 6 (Ortho to B, Ortho to OiPr): Sterically hindered by the isopropoxy group.

• Site 4 (Para to B): Difficult to access via direct C-H activation due to lack of directing effect and "1,2,3" steric crowding.

Strategic Workflow Diagram

The following Graphviz diagram illustrates the decision tree for functionalizing this specific substrate, prioritizing the Trifluoroborate pathway for maximum regiocontrol.

Caption: Workflow prioritizing the conversion to trifluoroborate to enable Pd-catalyzed ortho-C-H activation.

Detailed Experimental Protocols

Protocol A: Synthesis of Potassium Trifluoroborate Intermediate

Rationale: The free boronic acid is susceptible to protodeboronation and homocoupling under C-H activation conditions. The -BF3K salt is air-stable, robust, and acts as a competent directing group.

Reagents:

• (3-Chloro-5-isopropoxyphenyl)boronic acid (1.0 equiv)

• Potassium bifluoride (KHF₂, 4.5 equiv)

• Methanol (MeOH) / Water (H₂O)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 5.0 g (approx. 23 mmol) of (3-Chloro-5-isopropoxyphenyl)boronic acid in 50 mL of MeOH.

• Addition: Prepare a saturated solution of KHF₂ (8.0 g, 103 mmol) in 20 mL of H₂O. Add this dropwise to the boronic acid solution over 15 minutes.

• Reaction: Stir the resulting suspension vigorously at room temperature for 2 hours. A white precipitate will form.

• Concentration: Remove the MeOH under reduced pressure (rotary evaporator) at 40°C. Do not evaporate to complete dryness; leave a wet slurry.

• Isolation: Filter the solid and wash with minimal ice-cold water to remove excess KHF₂, followed by copious washing with acetone or acetonitrile (the product is soluble in these, inorganic salts are not). Correction: BF3K salts are often soluble in acetone.

  • Refined Isolation: Evaporate MeOH. Dry the solid completely in vacuo. Extract the solid residue with hot Acetone (3 x 50 mL). Filter to remove insoluble inorganic fluoride salts.

• Crystallization: Concentrate the acetone filtrate to ~10 mL and add diethyl ether (50 mL) to precipitate the pure Potassium (3-chloro-5-isopropoxyphenyl)trifluoroborate. Filter and dry.

Yield Expectation: >85% as a white, crystalline solid.

Protocol B: Pd(II)-Catalyzed Ortho-C-H Arylation

Rationale: Using the BF3K group to direct Palladium to the ortho-position (C2). This protocol is adapted from methods developed by the Yu and Daugulis groups for trifluoroborate functionalization.

Reagents:

• Potassium (3-chloro-5-isopropoxyphenyl)trifluoroborate (1.0 equiv)

• Aryl Iodide (Ar-I) coupling partner (1.5 equiv)

• Catalyst: Pd(OAc)₂ (10 mol%)[1][2][3][4][5]

• Ligand: N-Acetyl-isoleucine (Ac-Ile-OH) or similar MPAA ligand (20 mol%) - Crucial for reactivity.

• Base/Additive: Ag₂CO₃ (1.0 equiv) or AgOAc (promotes iodide abstraction).

• Solvent: t-Amyl alcohol or HFIP (Hexafluoroisopropanol) - HFIP often accelerates C-H activation.

Step-by-Step:

• Setup: In a screw-cap reaction vial, combine the Trifluoroborate substrate (0.5 mmol), Aryl Iodide (0.75 mmol), Pd(OAc)₂ (11 mg), Ac-Ile-OH (17 mg), and Ag₂CO₃ (138 mg).

• Solvent: Add 2.0 mL of t-Amyl alcohol (or HFIP). Seal the vial under air (oxidative conditions are tolerated, but inert atmosphere is preferred for reproducibility).

• Heating: Heat the reaction block to 80-100°C for 12-24 hours. Vigorous stirring is essential as the reaction is heterogeneous.

• Monitoring: Monitor by LC-MS. Note that the BF3K species may hydrolyze on the LC column; look for the corresponding boronic acid mass of the product.

• Workup: Cool to room temperature. Filter through a pad of Celite to remove silver salts. Wash with EtOAc.

• Purification: The product is likely a mixture of the arylated BF3K and hydrolyzed boronic acid. It is recommended to treat the crude mixture with Pinacol (1.5 equiv) and MgSO₄ in THF for 2 hours to convert everything to the Pinacol Boronate Ester for easy silica gel chromatography.

Regioselectivity Note: Functionalization will occur predominantly at Position 2 (between B and Cl) rather than Position 6 (between B and OiPr) due to the significant steric bulk of the isopropoxy group.

Quantitative Data Summary

Parameter	Value / Condition	Notes
Substrate MW	214.45 g/mol	(Boronic acid form)
BF3K Salt MW	278.53 g/mol	Stable intermediate
Preferred Catalyst	Pd(OAc)₂	10 mol% loading recommended
Critical Ligand	MPAA (Ac-Ile-OH)	Accelerates C-H cleavage
Primary Regioisomer	C-2 Position	Flanked by B and Cl
Side Reaction	Protodeboronation	Minimized by using BF3K salt

References

• Ortho-C-H Functionalization of Aryltrifluoroborates

  • Title: Palladium(II)-Catalyzed ortho Arylation of 2-Phenylpyridines and Aryltrifluoroborates.[2][3][4][5][6]

  • Source:Synthesis (Thieme), Organometallics (ACS).
  • Relevance: Establishes the viability of BF3K as a directing group.

  • URL:[Link] (Representative Reference for BF3K activation).

• MIDA Boronates as Directing Groups

  • Title: Meta-Selective C–H Functionalisation of Aryl Boronic Acids Directed by a MIDA-Derived Boron
  • Source:Chemical Science (RSC).
  • Relevance: Discusses the protection strategy, though this specific paper focuses on meta-activ

  • URL:[Link]

• Ligand-Accelerated C-H Activation (MPAA)

  • Title: Ligand-Accelerated ortho-C–H Alkylation of Arylcarboxylic Acids using Alkyl Boron Reagents.

  • Source:Journal of the American Chemical Society.[7]

  • Relevance: Provides the basis for using amino acid ligands to boost Pd(II)

  • URL:[Link]

• General C-H Borylation Reviews

  • Title: Iridium-Catalyzed Regioselective Borylation through C-H Activation.[8]

  • Source:Journal of Organic Chemistry.
  • Relevance: Explains why steric crowding (as in this substrate)

  • URL:[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. Palladium-Catalyzed C–H Arylation Using Aryltrifluoroborates in Conjunction with a MnIII Oxidant under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Advances in the site-selective C-5, C-3 and C-2 functionalization of chromones via sp2 C–H activation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Chemoselective Chan-Lam Coupling of (3-Chloro-5-isopropoxyphenyl)boronic acid

Strategic Context & Molecule Analysis

The Substrate: (3-Chloro-5-isopropoxyphenyl)boronic acid

This boronic acid is a high-value scaffold in medicinal chemistry, particularly for kinase inhibitor development. Its substitution pattern offers two distinct strategic advantages:

• The Isopropoxy Group (

  ): Provides lipophilicity and moderate steric bulk, often used to fill hydrophobic pockets in protein targets.

• The Chlorine Handle (

  ): Located at the meta position, this handle is intended for late-stage diversification (e.g., via Suzuki or Sonogashira coupling).

The Challenge: Chemoselectivity

Traditional Palladium-catalyzed cross-couplings (Buchwald-Hartwig) pose a significant risk here. Pd(0) oxidative addition into the aryl-chloride bond is a competing pathway, leading to polymerization or loss of the chloro-handle.

The Solution: The Chan-Lam-Evans coupling (Copper-catalyzed oxidative coupling) is the method of choice. Copper oxidative addition to aryl chlorides is kinetically disfavored under these mild aerobic conditions, ensuring the reaction occurs exclusively at the boronic acid moiety.

Mechanistic Insight & Catalyst Selection

The reaction proceeds via a Cu(II)/Cu(III) oxidative cycle.[1] Understanding this cycle is critical for troubleshooting the specific reactivity of the (3-Chloro-5-isopropoxyphenyl)boronic acid.

The Catalytic Cycle

• Ligand Exchange: The nucleophile (Amine/Phenol) coordinates to Cu(II), displacing acetate.

• Transmetallation: The rate-determining step for electron-deficient boronic acids. The boronic acid transfers the aryl group to Copper.

• Oxidation: The resulting Cu(II) species is oxidized to a transient high-energy Cu(III) species by atmospheric oxygen.

• Reductive Elimination: The C-N or C-O bond forms, releasing the product and Cu(I).

• Regeneration: Cu(I) is re-oxidized to Cu(II) by oxygen to restart the cycle.

Substrate-Specific Reactivity

• Electronic Effect: The 3-chloro group is electron-withdrawing (

  ), which decreases the nucleophilicity of the boronic acid, potentially slowing the transmetallation step.

• Stability Risk: Slower transmetallation increases the residence time of the boronic acid in solution, making it vulnerable to protodeboronation (hydrolysis of the C-B bond), yielding the unreactive 3-chloro-5-isopropoxybenzene byproduct.

Implication for Protocol: You must use anhydrous conditions (molecular sieves) and a base that facilitates transmetallation without promoting hydrolysis (Pyridine is superior to TEA here).

Caption: The oxidative Cu(II)/Cu(III) catalytic cycle.[1] Note that Transmetallation is the bottleneck for electron-deficient substrates.

Experimental Protocols

Protocol A: N-Arylation (Coupling with Amines/Anilines)

Best for: Primary/Secondary amines, Anilines, Sulfonamides.

Reagents:

• Substrate: (3-Chloro-5-isopropoxyphenyl)boronic acid (1.5 - 2.0 equiv). Note: Excess is required to account for protodeboronation.

• Nucleophile: Amine (1.0 equiv).

• Catalyst: Cu(OAc)

  (anhydrous) (1.0 equiv). Note: Stoichiometric Cu is recommended for reliable scale-up (<1g), though 20 mol% can work with vigorous O2 purging.

• Base: Pyridine (2.0 equiv).[2][3]

• Solvent: Dichloromethane (DCM) (anhydrous).

• Additive: 4Å Molecular Sieves (Activated powder).

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and let it cool under dry air. Add 4Å molecular sieves (approx. 200mg/mmol of substrate).

• Solids Addition: Add Cu(OAc)

  (1.0 equiv) and the Boronic Acid (1.5 equiv).

• Solvation: Add anhydrous DCM (0.1 M concentration relative to amine). Stir for 5 mins. The solution should be heterogeneous blue/green.

• Nucleophile & Base: Add the Amine (1.0 equiv) followed by Pyridine (2.0 equiv).[3]

• Activation: The color typically deepens to a dark blue/green (formation of Cu-pyridine-amine complex).

• Atmosphere: Attach a balloon filled with

  (or a drying tube open to air if is unavailable, though reaction will be slower).

• Reaction: Stir vigorously at Room Temperature (20-25°C) for 16–24 hours.

  • Checkpoint: If the reaction turns reddish-brown/yellow, the Cu(II) has reduced to Cu(I)/Cu(0) and the cycle has stalled. Add more

    or Cu(OAc) .

• Workup: Filter through a pad of Celite to remove sieves/copper salts. Wash the filtrate with 10% NH

  OH (aq) to sequester residual copper (turns aqueous layer deep blue). Dry organic layer ( ) and concentrate.

Protocol B: O-Arylation (Coupling with Phenols)

Best for: Synthesis of unsymmetrical diaryl ethers.

Modifications from Protocol A:

• Solvent: Change to DCE (Dichloroethane) or Toluene .

• Base: Change to TEA (Triethylamine) (3.0 equiv) or Pyridine (3.0 equiv).

• Temperature: Often requires heating to 40–60°C due to the lower nucleophilicity of phenols compared to amines.

Quantitative Data Summary

Parameter	Condition A (Amines)	Condition B (Phenols)	Rationale
Cu Source	Cu(OAc) (1.0 eq)	Cu(OAc) (1.0 eq)	Acetate acts as a base during transmetallation.[3]
Boronic Acid	1.5 – 2.0 eq	2.0 eq	Compensates for protodeboronation side-reaction.
Base	Pyridine (2.0 eq)	TEA or Pyridine (3.0 eq)	Pyridine prevents catalyst poisoning; TEA is stronger for phenols.
Solvent	DCM	DCE or Toluene	DCM is standard; Toluene allows higher temp for sluggish phenols.
Atmosphere	Balloon	Balloon	Essential for re-oxidation of Cu(I) to Cu(II).
Temp	RT (25°C)	40°C – 60°C	Overcome activation energy barrier for O-nucleophiles.

Troubleshooting & Optimization Logic

The most common failure mode for this specific boronic acid is low conversion accompanied by the formation of 3-chloro-5-isopropoxybenzene (protodeboronation product).

Decision Tree for Optimization

Caption: Logic flow for troubleshooting low yields based on byproduct analysis.

Critical "Why" Factors:

• Why Molecular Sieves? Water competes with the amine for coordination and promotes the hydrolysis of the C-B bond. For meta-chloro substrates, this competition is fierce.

• Why Slow Addition? Adding the boronic acid in portions (e.g., 3 portions over 3 hours) keeps its instantaneous concentration low, favoring the coupling reaction over the second-order (or pseudo-first-order) decomposition pathway.

References

• Evans, D. A., Katz, J. L., & West, T. R. (1998). Synthesis of diaryl ethers through the copper-promoted arylation of phenols with arylboronic acids. Tetrahedron Letters, 39(19), 2937-2940. Link

• Lam, P. Y. S., et al. (1998). New aryl/heteroaryl C-N bond cross-coupling reactions via arylboronic acid/cupric acetate arylation. Tetrahedron Letters, 39(19), 2941-2944. Link

• Qiao, J. X., & Lam, P. Y. S. (2011). Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives. Synthesis, 2011(06), 829-856. Link

• Vantourout, J. C., et al. (2017). Spectroscopic Studies of the Chan-Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity.[4][5] Journal of the American Chemical Society, 139(13), 4769–4779. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Spectroscopic Studies of the Chan-Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity [organic-chemistry.org]
• 5. Chan-Lam Coupling [organic-chemistry.org]

Scalable synthesis methods for (3-Chloro-5-isopropoxyphenyl)boronic acid intermediates

Application Note: Scalable Synthesis of (3-Chloro-5-isopropoxyphenyl)boronic Acid

Executive Summary

(3-Chloro-5-isopropoxyphenyl)boronic acid is a critical high-value intermediate in the synthesis of next-generation kinase inhibitors and GPCR ligands. Its 1,3,5-substitution pattern presents a regiochemical challenge that precludes simple electrophilic aromatic substitution. This guide details a scalable, two-step protocol designed for kilogram-scale production.

We prioritize a Knochel-Hauser (TurboGrignard) Exchange method over traditional cryogenic lithiation or transition-metal catalyzed borylation. This approach offers the optimal balance of safety (operating at -15°C vs -78°C), cost-efficiency (avoiding expensive Pd catalysts), and direct access to the boronic acid (avoiding the hydrolysis step required for pinacol esters).

Part 1: Retrosynthetic Analysis & Strategy

The synthesis is disconnected into two primary unit operations:

• O-Alkylation: Installation of the isopropoxy group via Williamson ether synthesis.

• Metallation/Borylation: Regioselective Halogen-Magnesium exchange targeting the bromine atom, followed by electrophilic trapping with a borate ester.

Why this route?

• Selectivity: The bromine atom in 3-bromo-5-chlorophenol is more labile toward Mg-exchange than the chlorine, ensuring high chemoselectivity.

• Scalability: The use of iPrMgCl·LiCl (TurboGrignard) allows the metallation to proceed rapidly at non-cryogenic temperatures (-15°C), significantly reducing energy costs and equipment constraints compared to n-BuLi (-78°C).

Figure 1: Retrosynthetic disconnection strategy highlighting the linear two-step approach.

Part 2: Step-by-Step Experimental Protocols

Step 1: Synthesis of 1-Bromo-3-chloro-5-isopropoxybenzene

Objective: Efficient O-alkylation of the phenol with minimal formation of C-alkylated byproducts.

Reagents & Materials:

• 3-Bromo-5-chlorophenol (1.0 equiv)

• 2-Bromopropane (1.5 equiv)

• Potassium Carbonate (

  ), anhydrous, micronized (2.0 equiv)

• Acetonitrile (ACN), HPLC grade (5 vol)

Protocol:

• Charging: To a jacketed reactor equipped with an overhead stirrer and reflux condenser, charge 3-Bromo-5-chlorophenol and ACN. Stir to dissolve.

• Base Addition: Add micronized

  in a single portion. The slurry will be white to off-white.

• Alkylation: Add 2-Bromopropane via addition funnel over 30 minutes.

• Reaction: Heat the mixture to reflux (80-82°C) . Agitate vigorously (turbulent flow is critical for heterogeneous reactions).

• IPC (In-Process Control): Monitor by HPLC after 4 hours. Target: <1.0% unreacted phenol.

• Workup:

  • Cool to 20°C. Filter off inorganic salts (

    , excess ).

  • Concentrate the filtrate to near dryness.

  • Redissolve in Heptane (4 vol) and wash with 1N NaOH (2 vol) to remove trace phenolic impurities.

  • Dry organic layer (

    ), filter, and concentrate.

• Yield: Expect 90-95% yield as a colorless oil.

Critical Process Parameter (CPP): Use of micronized base and vigorous stirring significantly reduces reaction time by increasing surface area contact.

Step 2: Scalable Borylation via TurboGrignard

Objective: Chemoselective conversion of the aryl bromide to the boronic acid without affecting the aryl chloride.

Reagents & Materials:

• 1-Bromo-3-chloro-5-isopropoxybenzene (1.0 equiv)

• Isopropylmagnesium chloride - Lithium chloride complex (iPrMgCl·LiCl), 1.3M in THF (1.1 equiv)

• Triisopropyl borate (B(OiPr)3) (1.2 equiv)

• Tetrahydrofuran (THF), anhydrous (<50 ppm water)

• 1N HCl (aq)

Protocol:

• Inertion: Purge the reactor with

  to ensure < 100 ppm and moisture is negligible.

• Dissolution: Charge substrate and anhydrous THF (6 vol). Cool jacket to -15°C .

• Exchange (The "Turbo" Step):

  • Add iPrMgCl·LiCl solution dropwise, maintaining internal temperature between -15°C and -10°C.

  • Exotherm Alert: The exchange is moderately exothermic.

  • Stir at -10°C for 1 hour.

  • IPC: Quench a small aliquot with MeOH. Analyze by GC/HPLC. Desired conversion: >98% Des-bromo species (3-chloro-5-isopropoxybenzene).

• Electrophile Trapping:

  • Cool mixture to -20°C .

  • Add B(OiPr)3 rapidly (borates are less sensitive to temperature spikes than the Grignard formation, but keep < 0°C).

  • Allow to warm to 20°C over 2 hours.

• Hydrolysis:

  • Cool to 0°C.[1][2]

  • Slowly add 1N HCl (4 vol) to quench. Adjust pH to ~3-4.

  • Stir for 30 minutes to hydrolyze the boronate esters to the free acid.

• Isolation:

  • Extract with Ethyl Acetate (3 x 3 vol).

  • Combine organics and wash with Brine.[1]

  • Concentrate to roughly 2 vol.

  • Crystallization: Add n-Heptane slowly to the Ethyl Acetate concentrate to induce precipitation of the boronic acid.

  • Filter and dry under vacuum at 40°C.

Part 3: Data Summary & Analytical Specifications

Table 1: Process Performance Metrics

Parameter	Step 1 (Alkylation)	Step 2 (Borylation)
Reagent Cost Driver	2-Bromopropane (Low)	iPrMgCl·LiCl (Medium)
Temp. Range	80°C (Reflux)	-20°C to 20°C
Reaction Time	4-6 Hours	3-4 Hours
Typical Yield	92%	85%
Major Impurity	C-alkylated phenol (<0.5%)	Des-bromo (reduced) product (<2%)
Purification	Distillation / Wash	Crystallization

Analytical Specification for Final Product:

• Appearance: White to off-white solid.[3]

• 1H NMR (DMSO-d6):

  8.20 (s, 2H, B-OH), 7.4 (s, 1H), 7.2 (s, 1H), 7.0 (s, 1H), 4.6 (sept, 1H), 1.3 (d, 6H).

• Purity (HPLC): >98.0% (a/a).

• Boroxine Content: Boronic acids exist in equilibrium with their dehydrated trimeric anhydrides (boroxines). This is normal; ensure water content (Karl Fischer) matches stoichiometry if precise MW is needed for formulation.

Part 4: Process Workflow Diagram

Figure 2: End-to-end process flow diagram illustrating the unit operations from starting material to crystallized API intermediate.

Part 5: Safety & Handling (Critical)

• TurboGrignard Reagent: Pyrophoric hazard. While iPrMgCl·LiCl is safer than t-BuLi, it is still highly reactive with moisture. All lines must be dried and flushed with Nitrogen.

• Exotherm Control: The metal-halogen exchange is exothermic. On a large scale, the addition rate of the Grignard reagent controls the temperature. Do not add all at once.

• Boronic Acid Stability: Store the final product under inert atmosphere at 2-8°C. Boronic acids can dehydrate to boroxines or undergo protodeboronation if exposed to moisture/acid for prolonged periods.

References

• Knochel, P., et al. (2004). "Functionalized Grignard Reagents via a Halogen–Magnesium Exchange Reaction." Angewandte Chemie International Edition. Describes the foundational mechanics of the TurboGrignard reagent.

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews. Provides context on the utility of the final boronic acid product.

• Organic Syntheses. "Preparation of Arylboronic Acids." General protocols for boronic acid generation and hydrolysis.

• PubChem Compound Summary. "3-Bromo-5-chlorophenol." Source for physical property data of the starting material.[4][5][6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. srinichem.com [srinichem.com]
• 4. Synthesis of 1-Bromo-3-Chloro-5-Iodobenzene_part 1 - Google Docs [docs.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Improving yields in Suzuki coupling with electron-deficient boronic acids

The following guide is structured as a specialized Technical Support Center for advanced organic synthesis.

Ticket ID: SUZUKI-EWG-OPT Status: Open Assigned Specialist: Senior Application Scientist

Welcome to the Catalysis Support Hub. You are likely here because your Suzuki-Miyaura coupling failed, specifically involving an electron-deficient boronic acid (e.g., 2-pyridyl, polyfluorophenyl, or nitro-substituted aryl).

These substrates are notorious for Protodeboronation —a decomposition pathway where the C–B bond breaks before the cross-coupling can occur.[1][2] This guide treats your reaction as a system to be debugged, moving from diagnostics to engineered solutions.

🛠 Module 1: Diagnostic Triage

Before changing reagents, confirm the failure mode. Use this logic flow to identify if the issue is Catalyst Death or Substrate Suicide .

Figure 1: Troubleshooting logic for Suzuki couplings. Identify if the bottleneck is catalytic activity or substrate stability.

🧠 Module 2: The "Race Against Time" Mechanism

To fix the yield, you must understand the competition occurring in your flask. Electron-withdrawing groups (EWGs) render the boron center highly Lewis acidic, facilitating the formation of a boronate "ate" complex. While this complex is necessary for transmetallation, it is also the precursor to hydrolysis (protodeboronation).

The Core Conflict:

• Pathway A (Desired): Transmetallation to Palladium.

• Pathway B (Fatal): Hydrolysis by water/base.

For electron-deficient substrates, Pathway B is often faster than Pathway A under standard conditions.

The Solution Matrix

Strategy	Mechanism of Action	Best For...
The "Sprint"	Accelerate Pathway A using hyper-active catalysts (Buchwald Ligands).	Polyfluorinated aryls, Nitro-aryls.
The "Shield"	Block Pathway B by removing water (Anhydrous conditions).	2-Pyridyl boronic esters, unstable heteroaryls.
The "Slow Release"	Keep free boronic acid concentration low (MIDA Boronates).[3][4]	Extremely unstable substrates (e.g., 2-pyridyl).[3]

🧪 Module 3: The "Sprint" Protocol (High-Activity Catalysis)

Concept: If the boronic acid decomposes in 10 minutes, your catalyst must finish the reaction in 5. Key Reagents: Buchwald Precatalysts (Gen 3 or Gen 4).

Recommended Ligand Systems[6]

• XPhos / SPhos: Excellent for general steric bulk and electron-deficient coupling partners.

• AdBres (Adamantyl-di-tert-butylphosphino): Specifically effective for heteroaryl-heteroaryl couplings.

Standard Operating Procedure (SOP-Sprint)

Use this for polyfluorophenyl or moderately unstable heteroaryls.

• Catalyst: 2.0 mol% XPhos Pd G3 (or SPhos Pd G3).

  • Why G3? It activates immediately upon base exposure, unlike Pd(OAc)₂ which requires reduction (slow induction periods = death for unstable acids).

• Base: K₃PO₄ (3.0 equiv).

• Solvent: THF/Water (10:1). Note: A small amount of water is required for the precatalyst activation cycle, but keep it minimal.

• Temperature: 40–60 °C. (Do not overheat; decomposition accelerates with T).

• Execution:

  • Charge solid reagents (Ar-X, Ar-B(OH)₂, Base, Cat) in a vial.

  • Evacuate/Backfill with Argon (x3).

  • Add degassed solvent.[5]

  • Stir vigorously. Reaction should be complete in <2 hours.

🛡 Module 4: The "Slow Release" Protocol (MIDA Boronates)

Concept: MIDA (N-methyliminodiacetic acid) boronates are stable to storage and hydrolysis.[3] Under aqueous basic conditions, they slowly hydrolyze to release the active boronic acid. This keeps the instantaneous concentration of the unstable acid low, preventing homocoupling and minimizing the window for decomposition.

Figure 2: The Kinetic Control of MIDA Boronates. The slow hydrolysis acts as a dosing pump.

SOP-MIDA (The "Burke" Conditions)

Use this for 2-pyridyl boronates and highly unstable species.

• Reagents:

  • Aryl Halide (1.0 equiv)[6][7][8]

  • MIDA Boronate (1.2–1.5 equiv)[7]

  • Base: K₃PO₄ (7.5 equiv) — High base load is critical for hydrolysis.

  • Catalyst: Pd(OAc)₂ (5 mol%) + SPhos (10 mol%) or XPhos Pd G3 (2 mol%).

  • Solvent: Dioxane : Water (5 : 1).[7]

• Procedure:

  • Combine all solids.

  • Add solvent and degas.[5]

  • Heat to 60 °C .

• Troubleshooting MIDA:

  • Reaction too slow? Increase water ratio or temperature to accelerate hydrolysis.

  • Still decomposing? Decrease temperature to 45 °C and extend time.

⚡ Module 5: Anhydrous Protocol (The "Shield")

Concept: If water triggers the decomposition, remove it entirely. This requires activating the boronic acid/ester via a different pathway (often using fluoride or Lewis basic activation) or using strictly anhydrous bases.

SOP-Anhydrous[10]

• Reagents:

  • Boronic Ester (Pinacol esters are preferred over free acids here).

  • Base: CsF (2-3 equiv) or anhydrous K₃PO₄ .

  • Solvent: Anhydrous Dioxane or DMF.

• Additives:

  • Cu(OAc)₂ (0.5 equiv): "Copper effect." Copper facilitates the transmetallation of electron-deficient groups (especially 2-pyridyl) via a pre-transmetallation mechanism (Liebeskind-Srogl type reactivity).

• Note: Strictly exclude moisture. Use a glovebox or Schlenk line.

❓ Frequently Asked Questions (FAQ)

Q: My 2-pyridyl boronic acid disappears instantly, even at room temperature. Why? A: 2-Pyridyl boronic acids form a zwitterionic intermediate at neutral pH that undergoes rapid unimolecular protodeboronation.[2] Solution: Do not use the free acid. Use the MIDA boronate (Module 4) or the Pinacol ester under anhydrous conditions (Module 5).

Q: Can I use Pd(PPh₃)₄ for these reactions? A: Generally, no . Tetrakis is a slow catalyst. Unstable boronic acids require a catalyst that turns over faster than the substrate decomposes. Switch to XPhos Pd G3 or SPhos Pd G3 .

Q: I see a lot of homocoupling (Ar-Ar) of my boronic acid. A: This indicates oxidative coupling, usually driven by trace oxygen.

• Verify your degassing (sparging is often insufficient; freeze-pump-thaw is better).

• Switch to the MIDA protocol (Module 4). By keeping the concentration of free acid low, the kinetics of second-order homocoupling are suppressed significantly compared to the first-order cross-coupling.

Q: Can I use microwave heating? A: Proceed with caution. While microwaves accelerate the coupling, they also accelerate protodeboronation. For unstable acids, lower temperatures (40–60 °C) with highly active catalysts are usually safer than high-temp microwave blasts.

📚 References

• Mechanism of Protodeboronation: Cox, P. A.; Leach, A. G.; Campbell, A. D.; Lloyd-Jones, G. C. Protodeboronation of Heteroaromatic Boronic Acids. J. Am. Chem. Soc. 2016 , 138, 9145–9157. [Link]

• MIDA Boronates (Slow Release Strategy): Knapp, D. M.; Gillis, E. P.; Burke, M. D.[3][7] A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. J. Am. Chem. Soc. 2009 , 131, 6961–6963.[3] [Link]

• Buchwald Ligands for Unstable Substrates: Kinzel, T.; Zhang, Y.; Buchwald, S. L. A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.[8] J. Am. Chem. Soc. 2010 , 132, 14073–14075.[9] [Link]

• Anhydrous/Fluoride Activation: Knauber, T.; Arikan, F.; Röschenthaler, G.-V.; Gooßen, L. J. Pd-Catalyzed Cross-Coupling of Functionalized Fluoroarenes with Arylboronic Acids. Chem. Eur. J. 2011 , 17, 2689–2697. [Link]

Sources

• 1. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. escholarship.org [escholarship.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming steric hindrance in (3-Chloro-5-isopropoxyphenyl)boronic acid coupling

Technical Support Center: Advanced Suzuki-Miyaura Coupling Topic: Overcoming Steric Hindrance & Instability in (3-Chloro-5-isopropoxyphenyl)boronic Acid Coupling

Executive Summary

You are encountering difficulties coupling (3-Chloro-5-isopropoxyphenyl)boronic acid . This substrate presents a "perfect storm" of three competing chemical challenges:

• Steric Bulk: The 5-isopropoxy group, while meta, adds significant remote steric bulk that impedes the formation of the required cis-palladium complex prior to reductive elimination.

• Protodeboronation: The electron-donating capability of the isopropoxy group (

  effect) increases the electron density at the ipso-carbon, making the C-B bond highly susceptible to protonolysis (protodeboronation), especially in aqueous base.

• Chemoselectivity: The 3-chloro substituent is a potential site for unwanted oxidative addition if the catalyst is overly active or the temperature is uncontrolled.

This guide provides a self-validating troubleshooting workflow to overcome these specific bottlenecks.

Module 1: The "Hardware" – Catalyst & Ligand Selection

Q: Standard Pd(PPh3)4 failed. Why isn't it working? A: Tetrakis(triphenylphosphine)palladium(0) is insufficient for two reasons:

• Cone Angle: PPh3 is not bulky enough to force the crowded biaryl intermediates into the correct geometry for reductive elimination.

• Instability: It does not protect the active Pd(0) species effectively in the presence of the bulky isopropoxy group, leading to catalyst death (formation of Palladium black).

The Solution: Dialkylbiaryl Phosphines (Buchwald Ligands) You must switch to electron-rich, sterically demanding ligands.

Ligand	Role in this Coupling	Recommendation Level
SPhos	Excellent for stabilizing Pd(0) and facilitating coupling of hindered partners. High tolerance for the 3-Cl group if reaction temp is <100°C.	Primary Choice
XPhos	More sterically demanding than SPhos. Use if the coupling partner is ortho-substituted (e.g., creating a tetra-ortho biaryl).[1]	Secondary Choice
RuPhos	Specialized for electron-poor electrophiles or when using weak bases (to prevent deboronation).	Specialist Choice

Recommended Catalyst Precursor: Do not use in situ mixing if possible. Use SPhos Pd G2 (Generation 2 Precatalyst). It ensures a 1:1 Pd:Ligand ratio and activates rapidly at room temperature.

Module 2: The "Environment" – Solvent & Base Engineering[3]

Q: I see the starting halide disappearing, but the boronic acid is converting to 1-chloro-3-isopropoxybenzene. What is happening? A: You are witnessing Protodeboronation .[2][3][4] The isopropoxy group activates the ring, and water (from the base solution) acts as a proton source to cleave the Boron.

The Fix: The "Anhydrous" Protocol Standard Suzuki conditions (Dioxane/H2O) are lethal to this specific boronic acid. You must minimize free water.[3]

• Base: Switch from Carbonates (Na2CO3) to Potassium Phosphate Tribasic (K3PO4) . It is less hygroscopic and buffers the pH effectively.

• Solvent: Use Toluene or n-Butanol .

• Water Content: Strictly limit water. Use anhydrous K3PO4 and add only a stoichiometric amount of water (or none, relying on the base's hydration shell) if deboronation persists.

Module 3: Visualizing the Failure Points

The following diagram illustrates where your reaction is likely stalling based on the specific electronics of your molecule.

Caption: Critical failure points for (3-Chloro-5-isopropoxyphenyl)boronic acid. Note the competition between Transmetalation and Protodeboronation.

Module 4: Validated Experimental Protocol

Protocol: SPhos-Mediated Anhydrous Coupling Use this protocol to maximize yield while retaining the 3-Chloro substituent.

Reagents:

• Aryl Halide (Electrophile): 1.0 equiv[2]

• (3-Chloro-5-isopropoxyphenyl)boronic acid: 1.2 – 1.5 equiv

• Catalyst: SPhos Pd G2 (2–4 mol%)

• Base: K3PO4 (finely ground, anhydrous): 2.0 equiv

• Solvent: Toluene (Anhydrous)

Step-by-Step:

• Degassing (Critical): Charge the reaction vial with the solid Boronic Acid, Aryl Halide, Base, and Catalyst. Seal the vial. Evacuate and backfill with Argon 3 times .[2]

  • Why: Oxygen promotes homocoupling and kills the active Pd species needed for hindered cycles.

• Solvent Addition: Add anhydrous Toluene via syringe under Argon flow.

• Activation: Heat the reaction to 80°C .

  • Note: Do not exceed 100°C. Higher temperatures increase the risk of Pd inserting into the 3-Chloro bond.

• Monitoring: Check LCMS at 2 hours.

  • Troubleshooting: If conversion is <10%, add 2 drops of degassed water. Some boronic acids require a trace of water to form the active boronate species, even in "anhydrous" protocols.

Module 5: Advanced Troubleshooting (FAQ)

Q: I still see protodeboronation (product mass - B(OH)2 + H). What next? A: The boronic acid is too unstable. You must switch to a MIDA Boronate or Pinacol Ester .[2]

• Strategy: Convert your boronic acid to the MIDA ester. MIDA esters slowly release the active boronic acid during the reaction, keeping the standing concentration low and statistically preventing protonolysis.[2]

Q: The reaction works, but I am losing the Chlorine atom (dechlorination or polymerization). A: Your catalyst is too active.

• Lower temperature to 60°C.

• Switch from SPhos to XPhos .[5] XPhos is bulkier and slightly better at discriminating between Ar-Br/I and Ar-Cl bonds.

• Ensure your electrophile is an Iodide or Bromide . If you are trying to couple an Aryl Chloride with this Boronic Acid, you will almost certainly lose chemoselectivity (scrambling) because the catalyst cannot distinguish the two C-Cl bonds effectively.

References

• Barder, T. E., et al. (2005).[6] "Catalysts for the Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society. [Link]

• Kinzel, T., et al. (2010). "A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Boronic Acids." Journal of the American Chemical Society. [Link]

• Cox, P. A., et al. (2010). "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation." Journal of the American Chemical Society. [Link]

• Knapp, D. M., et al. (2010). "MIDA Boronates are Hydrolytically Stable and Can Be Used for the Synthesis of Complex Boronic Acids." Journal of the American Chemical Society. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. Protodeboronation - Wikipedia [en.wikipedia.org]
• 5. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Homocoupling in (3-Chloro-5-isopropoxyphenyl)boronic Acid

Ticket ID: #HC-3Cl5OiPr-001 Status: Open / Investigation Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Suppression of Oxidative Homocoupling Side Reactions[1]

Executive Summary & Molecule Profile

User Issue: You are observing the formation of a symmetrical dimer (biaryl) byproduct during the Suzuki-Miyaura coupling of (3-Chloro-5-isopropoxyphenyl)boronic acid (CAS: 2096335-18-9). This side reaction consumes your starting material and complicates purification.[1][2][3]

Molecule Analysis:

• Structure: The 3-chloro-5-isopropoxyphenyl moiety presents a unique electronic challenge.[1]

  • 5-Isopropoxy (-OiPr): A meta-positioned electron-donating group (EDG).[1] While less activating than para-substitution, it increases the electron density of the aryl ring relative to a simple halo-benzene. Electron-rich boronic acids are kinetically more susceptible to oxidative homocoupling.[1]

  • 3-Chloro (-Cl): A meta-positioned electron-withdrawing group (EWG).[1]

• The Trap: The primary mode of failure here is Oxidative Homocoupling (Glaser-type mechanism applied to Boron), driven by the presence of Oxygen and Pd(II).

• Secondary Risk: If you are using high-activity catalysts (e.g., Buchwald G3/G4 precatalysts) designed to activate aryl chlorides, you may also trigger Head-to-Tail Oligomerization (where the catalyst reacts with the Cl on the boronic acid itself).

Diagnostic Workflow (Interactive)

Before altering your chemistry, utilize this decision tree to pinpoint the failure mode.

Figure 1: Diagnostic logic flow for identifying the root cause of homocoupling.

Root Cause Analysis & Technical Solutions

Issue A: The "Oxygen Leak" (Oxidative Homocoupling)

This is the most common cause. In the presence of Oxygen (

), the Palladium catalyst enters a parasitic cycle. Instead of coupling your boronic acid with the halide, two boronic acid molecules transmetallate onto the Pd(II) center, and oxygen acts as the re-oxidant.[4]

Mechanism:

[1][4]

The Fix: The "Gold Standard" Degassing Protocol

• Why: Simple vacuum/backfill cycles (Schlenk line) are often insufficient to remove dissolved oxygen from water/dioxane mixtures.[1]

• Protocol:

  • Solvent Prep: Place the solvent mixture (e.g., Dioxane/H2O 4:1) in the reaction vessel before adding reagents.

  • Sparging: Insert a long needle or gas dispersion tube directly into the liquid. Bubble Argon (preferred over Nitrogen due to density) vigorously for minimum 30 minutes .[1]

  • Reagent Addition: Add the catalyst and base under a positive pressure of Argon.

  • Sealing: If using a microwave vial, crimp immediately. If using a flask, grease all joints thoroughly.[1]

Issue B: Catalyst-Induced Dimerization

Using simple Pd(II) salts (like

) without a reducing agent can trigger an initial burst of homocoupling before the active Pd(0) species is generated.

The Fix: Catalyst Selection Strategy

• Recommendation: Switch to a pre-reduced Pd(0) source or a precatalyst that activates cleanly.[1]

  • Good:

    (Tetrakis) – Standard, starts at Pd(0).

  • Better:

    – Robust, less prone to promoting homocoupling than acetate salts.

  • Avoid:

    unless used with a phosphine ligand (like ) and an activation period.[1]

Issue C: Concentration Effects

Homocoupling is second-order with respect to the boronic acid concentration (requires two molecules to meet). Cross-coupling is first-order.[1]

The Fix: Kinetic Control (Slow Addition) By keeping the instantaneous concentration of the boronic acid low, you statistically favor the cross-coupling event.

Protocol:

• Dissolve the (3-Chloro-5-isopropoxyphenyl)boronic acid in a separate syringe (e.g., in Dioxane).[1]

• Heat the reaction mixture containing the Aryl Halide, Base, and Catalyst to the reflux temperature.

• Slowly inject the boronic acid solution over 1–2 hours using a syringe pump.

Comparative Data: Solvent & Base Effects[1]

The choice of base significantly impacts the rate of transmetallation. Stronger bases can accelerate the desired reaction but also the side reactions if oxygen is present.

Base System	Solvent	Risk Level	Notes
	Dioxane/H2O	Low	Standard recommendation.[1] Mild enough to prevent rapid protodeboronation of the isopropoxy ring.
	DMF or Toluene	Medium	Higher solubility of Cesium can accelerate reaction, but anhydrous conditions are harder to degas effectively.
	Toluene/H2O	High	Often leads to cleaner profiles if oxygen is excluded; otherwise, promotes rapid dimerization.[1]
	DMF	Very High	Organic bases often promote reductive homocoupling pathways.[1] Avoid.

Visualizing the Competition

Understanding the pathway competition is crucial for troubleshooting.

Figure 2: Competitive pathways.[1] The green path represents the desired Suzuki cycle. The red dashed path represents the oxygen-mediated homocoupling loop.

FAQ: Specific Molecular Interactions

Q: Does the Chlorine on my boronic acid interfere? A: Generally, no. In standard Suzuki conditions (Pd(PPh3)4, 80-100°C), the oxidative addition into an Aryl-Cl bond is slow compared to Aryl-Br or Aryl-I.[1] However, if you are using highly active ligands (like XPhos, SPhos, or Buchwald G3/G4) designed to couple chlorides, the catalyst will react with the Chlorine on your boronic acid. This leads to polymerization (oligomers).[1]

• Check: If you see "smearing" on your TLC/LCMS rather than a distinct dimer spot, switch to a less active ligand (e.g., dppf or PPh3).

Q: Can I use an excess of Boronic Acid to compensate for the loss? A: Yes, but be careful. Adding more boronic acid (e.g., 1.5 - 2.0 equiv) is a common brute-force fix.[1] However, because homocoupling is second-order, increasing the initial concentration might just generate more dimer without significantly improving the cross-coupling yield. Slow addition (Solution B above) is chemically superior to simply adding excess.[1]

References

• Adamo, C., et al. (2006). Mechanism of the Palladium-Catalyzed Homocoupling of Arylboronic Acids: Key Role of the Base. Journal of the American Chemical Society.[5] [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014).[1] Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews.[1] [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. [Link]

• PubChem. (2025).[1][6] (3-Chloro-5-isopropoxyphenyl)boronic acid - Compound Summary. National Library of Medicine.[1] [Link]

Sources

• 1. (3-Chloro-5-fluoro-4-isopropoxyphenyl)boronic acid | 2096335-18-9 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. (3-Chlorophenyl)boronic acid | C6H6BClO2 | CID 2734323 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Suzuki-Miyaura Coupling of Deactivated Aryl Boronic Acids

Topic: Catalyst Selection & Protocol Optimization for 3-Chloro-5-isopropoxy Aryl Boronic Acids Ticket ID: SUZ-ISO-CL-001 Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

You are encountering low reactivity with 3-chloro-5-isopropoxy phenylboronic acid . While the 3-chloro group suggests electron withdrawal, the 5-isopropoxy group is a strong electron donor by resonance, making the aryl ring electron-rich.

The Root Cause: The primary failure mode for electron-rich and sterically encumbered boronic acids is Protodeboronation (hydrolysis of the C-B bond) which competes with the Transmetallation step. If your catalyst is not active enough to transmetallate before the boronic acid decomposes, you will observe low yields and the formation of the deboronated byproduct (3-chloro-isopropoxybenzene).

The Solution: You must switch from "standard" Pd(PPh3)4/Carbonate systems to Rapid-Activation Precatalysts (Pd-G3/G4) that operate at lower temperatures with mild bases.

Module 1: Diagnostic Workflow

Before changing catalysts, confirm the failure mode using this logic flow.

Figure 1: Diagnostic logic to identify if protodeboronation or catalyst inactivity is the bottleneck.

Module 2: Catalyst Selection Strategy

For this specific substrate, standard catalysts (Pd(PPh3)4, Pd(dppf)Cl2) are too slow. You require a catalyst that facilitates rapid oxidative addition and instant transmetallation at room temperature to beat the protodeboronation clock.

Recommended Catalyst Systems

Component	Recommendation	Scientific Rationale
Ligand	XPhos or SPhos	These dialkylbiaryl phosphines are electron-rich (facilitating oxidative addition) and bulky (accelerating reductive elimination). SPhos is particularly effective for stabilizing the Pd(0) species against decomposition.
Precatalyst	XPhos Pd G4	Generation 4 (G4) Buchwald precatalysts activate immediately upon exposure to base at Room Temperature. This avoids the "induction period" where boronic acids often decompose.
Base	K3PO4 (Tribasic Potassium Phosphate)	Milder than carbonates. High basicity is required for transmetallation, but strong bases like hydroxides accelerate protodeboronation. K3PO4 offers the best balance.
Solvent	THF or 1,4-Dioxane (Anhydrous)	Water promotes protodeboronation. While Suzuki coupling requires some water for the boronate pathway, using anhydrous solvent with only the water contained in the base (or trace amounts) is safer for this substrate.

Why Not Pd(OAc)2 + Ligand?

Mixing Pd(OAc)2 and phosphine ligands in situ often results in incomplete reduction to Pd(0), leading to inconsistent active catalyst concentrations. For "unreactive" or unstable boronic acids, precise stoichiometry provided by G3/G4 precatalysts is non-negotiable [1].

Module 3: Experimental Protocols

Protocol A: The "Rescue" Method (For Unstable Boronic Acids)

Use this protocol if you identified Protodeboronation (Figure 1) as your main issue.

Reagents:

• Aryl Halide (1.0 equiv)

• 3-Chloro-5-isopropoxy phenylboronic acid (1.5 equiv)

• Catalyst: XPhos Pd G4 (2.0 - 5.0 mol%)

• Base: K3PO4 (3.0 equiv, finely ground)

• Solvent: Anhydrous THF (0.2 M concentration)

Step-by-Step:

• Charge Solids: In a glovebox or under active Nitrogen flow, add the Aryl Halide, Boronic Acid, Base (K3PO4), and XPhos Pd G4 catalyst to a vial equipped with a stir bar.

• Seal & Purge: Cap the vial with a septum. Evacuate and backfill with Nitrogen (x3).

• Solvent Addition: Add degassed, anhydrous THF via syringe.

• Reaction: Stir vigorously at Room Temperature for 2 hours.

  • Note: Do not heat initially. Heat accelerates deboronation. Only heat to 40°C if conversion is <50% after 2 hours.

• Quench: Dilute with EtOAc and filter through a silica plug.

Protocol B: The "Difficult Electrophile" Method

Use this if your coupling partner is an Aryl Chloride and the Boronic Acid is intact but unreacted.

Modifications:

• Ligand: Switch to RuPhos Pd G4 (better for secondary alkyl amines or difficult aryl chlorides).

• Temperature: 60°C.

• Additives: Add 2 drops of degassed water (controlled water addition helps solubility of the inorganic base without flooding the system).

Module 4: The Chemoselectivity Trap

Critical Warning: Your substrate contains a Chlorine atom (C-Cl) at position 3. If you are coupling this boronic acid with an Aryl Bromide or Iodide, the reaction will likely proceed at the Br/I site selectively.

However, if you use a highly active catalyst (like XPhos Pd G4) and your coupling partner is also an Aryl Chloride, you risk Oligomerization (the boronic acid reacting with itself at the 3-Cl position).

Mitigation Strategy:

• Stoichiometry: Use a slight excess of the electrophile (1.2 equiv) rather than the boronic acid to ensure the boronic acid is consumed by the partner, not itself.

• Ligand Choice: If selectivity is lost, switch to AmPhos (PdCl2(AmPhos)2) . It is active enough for Suzuki coupling but generally less active toward aryl chlorides than XPhos, preserving the 3-Cl handle on your substrate [2].

Module 5: Frequently Asked Questions (FAQs)

Q1: My reaction turns black immediately, and I get no product. Why? A: "Pd black" formation indicates the catalyst decomposed (precipitated) before entering the catalytic cycle. This happens if the phosphine ligand dissociates or oxidizes.

• Fix: Ensure your solvents are rigorously degassed. Switch to SPhos Pd G4 , as SPhos is exceptionally good at stabilizing Pd(0) species.

Q2: Can I use Boronic Esters (Pinacol Boronate) instead of the Acid? A: Yes, and you should. If the boronic acid continues to deboronate, convert it to the Pinacol Ester (BPin) . The ester is significantly more stable towards hydrolysis/protodeboronation and often purifies easier.

• Conversion: React your boronic acid with Pinacol and MgSO4 in THF for 2 hours.

Q3: I see the product, but the 3-Cl group has disappeared (Dehalogenation). A: This is "Hydrodehalogenation," often caused by hydride sources in the reaction (e.g., from excess alcohol or overheated solvents).

• Fix: Use 1,4-Dioxane instead of alcohols (Isopropanol/Ethanol). Ensure the reaction is strictly anhydrous.

References

• Sigma-Aldrich. (2024). G3 and G4 Buchwald Precatalysts. Link

• Bruno, N. C., et al. (2013). Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions. Chemical Science. Link

• Kinzel, T., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.[1][2] Journal of the American Chemical Society.[3] Link

• Organic Chemistry Portal. (2024). Suzuki Coupling - Mechanism and Catalysts. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]

Minimizing boroxine formation during (3-Chloro-5-isopropoxyphenyl)boronic acid storage

🟢 System Overview: The "Dryness Paradox"

Welcome to the technical support hub for (3-Chloro-5-isopropoxyphenyl)boronic acid .

Users often report a discrepancy between the high purity certified on our Certificate of Analysis (CoA) and the data they obtain in-house (NMR/Melting Point). This is rarely a chemical degradation issue. It is a thermodynamic phase change known as dehydrative trimerization .

The Core Conflict: To chemically stabilize aryl boronic acids (prevent oxidation or protodeboronation), you must store them cold and dry . However, removing water drives the equilibrium toward the cyclic anhydride (boroxine).

Technical Stance: You cannot fully stop boroxine formation during long-term storage without risking chemical degradation. Therefore, our protocol focuses on controlled storage followed by pre-reaction reconstitution .

🔧 Module 1: The Mechanism (Why is this happening?)

Aryl boronic acids exist in a dynamic equilibrium with their cyclic trimer (boroxine). This is driven by the presence or absence of water.

The Equilibrium Pathway

Figure 1: The reversible dehydration pathway.[1] Storage under vacuum or desiccant drives the reaction to the right (Red). Exposure to ambient moisture or aqueous solvents drives it to the left (Blue).

Specific Impact on (3-Chloro-5-isopropoxyphenyl)boronic acid:

• Electronic Effect: The 3-Chloro group is electron-withdrawing. While this generally increases the Lewis acidity of the boron, it can actually make the boroxine less stable (easier to hydrolyze) compared to electron-rich variants [1].

• Steric Effect: The 5-Isopropoxy group is bulky. This steric bulk does not prevent trimerization but may slow down the kinetics of the solid-state transformation, leading to "mixed" batches containing both acid and boroxine.

🛠️ Module 2: Troubleshooting Guides (Q&A)

Issue 1: "My NMR spectrum shows multiple species or broad peaks. Is the compound impure?"

Diagnosis: Likely False Positive for Impurity. If you ran your NMR in CDCl₃ (Chloroform-d) , you are observing the equilibrium in real-time. Chloroform is non-polar and often dry, which stabilizes the boroxine or a mixture of oligomers.

The Solution: Solvent Switching Do not use non-polar solvents for purity checks of boronic acids. You must force the equilibrium to the monomer using a coordinating solvent.

Protocol:

• Prepare the sample in CD₃OD (Methanol-d4) or Acetone-d6 + 1 drop D₂O .

• Methanol reacts with boroxines to form methyl boronate esters/solvates, breaking the trimer.

• Result: You should see a sharp, simplified spectrum corresponding to the monomeric species.

Expected ¹¹B NMR Shifts:

• Boronic Acid (Monomer): ~28–30 ppm (in coordinating solvent)

• Boroxine (Trimer): ~33–35 ppm (often broader, seen in CDCl₃) [2].

Issue 2: "How should I store this to minimize boroxine formation?"

Direct Answer: You should prioritize chemical stability over physical state . It is better to have a pure boroxine (which works in reactions) than a decomposed boronic acid (which does not).

Recommended Storage Protocol:

Parameter	Setting	Rationale
Temperature	2–8°C	Slows protodeboronation (cleavage of the C-B bond).
Atmosphere	Argon/Nitrogen	Prevents oxidation of the isopropoxy ether linkage.
Container	Glass (Tightly Sealed)	Plastic allows moisture transpiration.

| Desiccant? | NO (with caveats) | Strong desiccants (P₂O₅) will convert 100% to boroxine. Store ambiently sealed. |

The "Humidifier" Risk: Do not attempt to store the compound in a humidified chamber to keep it "wet." This promotes Protodeboronation , where the boronic acid group is cleaved entirely, leaving you with 1-chloro-3-isopropoxybenzene. This damage is irreversible.

Issue 3: "How do I calculate stoichiometry if I have a mixture?"

The Problem:

• MW (Boronic Acid): ~214.45 g/mol

• MW (Boroxine): ~589.27 g/mol (Effective monomer MW = 196.42 g/mol )

• Error Margin: If you weigh assuming Acid but have Boroxine, you are adding ~9% more boron species than calculated.

The Fix: The "Pre-Activation" Workflow Instead of trying to determine the exact ratio of Acid:Boroxine in the solid, force the hydrolysis in the reaction vessel before adding the catalyst.

Step-by-Step Protocol:

• Weighing: Weigh the material assuming it is 100% Boronic Acid (MW 214.45).

• Dissolution: Dissolve in your reaction solvent (e.g., Dioxane, THF, Toluene).

• Hydrolysis: Add the base solution (e.g., K₂CO₃/H₂O) required for your Suzuki coupling before adding the Palladium catalyst.

• Equilibration: Stir for 5–10 minutes. The water in the base solution will instantly hydrolyze any boroxine back to the boronate species [3].

• Proceed: Add the catalyst and coupling partner.

📊 Module 3: Quantitative Analysis & QC

If you must determine the exact extent of boroxine formation (e.g., for GMP compliance), use this decision tree.

Figure 2: Analytical workflow for distinguishing chemical impurity from reversible dehydration.

Karl Fischer (KF) Titration Warning

Do not use standard Karl Fischer titration to measure water content. Boronic acids react with the KF reagents (iodine/alcohol) to generate water, leading to falsely high water readings.

📚 References

• Hall, D. G. (2011). Structure, Properties, and Preparation of Boronic Acid Derivatives. Wiley-VCH. Link

• Storey, C. M., et al. (2025). The Boroxine–Boronic Acid Equilibrium. University of Edinburgh Research Explorer. Link

• Marinaro, W. A., et al. (2012).[2] Properties of a Model Aryl Boronic Acid and Its Boroxine. Journal of Pharmaceutical Sciences. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews. Link

Sources

• 1. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 2. Properties of a model aryl boronic acid and its boroxine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Suzuki-Miyaura Coupling for (3-Chloro-5-isopropoxyphenyl)boronic acid

Welcome to the technical support center for optimizing the Suzuki-Miyaura coupling of (3-Chloro-5-isopropoxyphenyl)boronic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation. Here, we move beyond generic protocols to provide a deep, mechanistic-driven understanding of how to troubleshoot and optimize your reaction for maximal yield and purity.

Frequently Asked Questions (FAQs)

Here are some of the common questions we receive regarding the coupling of (3-Chloro-5-isopropoxyphenyl)boronic acid:

Q1: Why is my Suzuki-Miyaura coupling with (3-Chloro-5-isopropoxyphenyl)boronic acid sluggish or not going to completion?

Several factors can contribute to a stalled reaction. The electronic nature of the boronic acid is a key consideration. The chloro group is electron-withdrawing, which can decrease the nucleophilicity of the arylboronic acid, slowing down the transmetalation step. The isopropoxy group is electron-donating, but its steric bulk, combined with the chloro group at the 3- and 5-positions, can hinder the approach of the boronic acid to the palladium center. A systematic optimization of the base, ligand, and temperature is often required.

Q2: I am observing significant protodeboronation of my (3-Chloro-5-isopropoxyphenyl)boronic acid. What is causing this and how can I minimize it?

Protodeboronation, the replacement of the boronic acid group with a hydrogen atom, is a common side reaction, particularly with electron-rich or sterically hindered boronic acids. This side reaction is often base-mediated and can be exacerbated by the presence of water and high temperatures. To minimize protodeboronation, consider using a less nucleophilic base (e.g., K3PO4 instead of NaOH), minimizing the amount of water in the reaction, or switching to a non-aqueous solvent system.

Q3: What is the best starting point for a base and ligand combination for this specific substrate?

For a moderately hindered and electronically nuanced substrate like (3-Chloro-5-isopropoxyphenyl)boronic acid, a good starting point is a combination of a bulky, electron-rich phosphine ligand and a moderately strong base.

• Ligand: A biarylphosphine ligand such as SPhos or XPhos is often effective in promoting the coupling of sterically demanding partners. These ligands create a coordinatively unsaturated and highly active palladium center that can facilitate both oxidative addition and reductive elimination.

• Base: Potassium phosphate (K3PO4) is an excellent initial choice. It is generally effective in promoting transmetalation without being overly aggressive, which can help to suppress side reactions like protodeboronation.

Q4: How do I choose the right solvent for this reaction?

The choice of solvent is critical for ensuring that all components of the reaction remain in solution and for influencing the reaction rate. A mixture of an aprotic organic solvent and water is often used.

• Common Choices: 1,4-Dioxane/water, Toluene/water, or THF/water are standard solvent systems. The aqueous portion is necessary to solubilize the inorganic base.

• Anhydrous Conditions: If protodeboronation is a significant issue, consider moving to an anhydrous solvent system using an organic-soluble base like potassium acetate (KOAc) or an amine base.

Troubleshooting Guide: From Stalled Reactions to Pure Product

This section provides a systematic approach to troubleshooting common issues encountered during the Suzuki-Miyaura coupling of (3-Chloro-5-isopropoxyphenyl)boronic acid.

Issue 1: Low Conversion or Stalled Reaction

A stalled reaction is the most common challenge. The flowchart below provides a logical progression for troubleshooting.

Figure 1: Troubleshooting workflow for a stalled Suzuki-Miyaura coupling reaction.

Step-by-Step Optimization Protocol:

• Temperature: Gently increase the reaction temperature in 10-20°C increments. Monitor the reaction by TLC or LC-MS to check for product formation and any increase in side products.

• Ligand Screening: If temperature elevation is ineffective, the ligand is the next critical parameter to screen. The choice of ligand directly impacts the stability and activity of the palladium catalyst.

Ligand	Class	Key Feature	Recommended Use Case
SPhos	Biarylphosphine	Bulky and electron-rich	Excellent starting point for sterically hindered substrates.
XPhos	Biarylphosphine	More electron-rich than SPhos	Often effective when SPhos fails.
RuPhos	Biarylphosphine	Highly electron-donating	Useful for particularly challenging couplings.
PPh3	Triphenylphosphine	Less bulky, less electron-rich	Can be effective for less demanding couplings, but may be insufficient here.

• Base Screening: The base plays a crucial role in the transmetalation step. A base that is too weak may not activate the boronic acid sufficiently, while a base that is too strong can lead to side reactions.

Base	Strength	Solubility (Aqueous)	Comments
K3PO4	Moderate	High	Good starting point, often minimizes protodeboronation.
K2CO3	Moderate	High	A common and cost-effective choice.
Cs2CO3	Strong	High	More effective for difficult couplings, but can increase side reactions.
KOAc	Weak	Moderate	Can be used in non-aqueous systems to minimize protodeboronation.

• Catalyst Integrity: Ensure your palladium source is active. If you suspect the catalyst has degraded, use a fresh batch or a different palladium precursor (e.g., Pd(OAc)2 vs. Pd2(dba)3).

Issue 2: Formation of Side Products

The formation of side products can complicate purification and reduce the yield of the desired product.

Figure 2: Decision tree for addressing common side reactions.

Strategies to Minimize Side Products:

• Protodeboronation: This side reaction is often catalyzed by trace metals and is base-dependent.

  • Action: Switch to a less aggressive base like K3PO4 or KOAc. Lowering the reaction temperature can also be beneficial. If the problem persists, consider using an anhydrous solvent system.

• Homocoupling: The formation of biaryl products from the coupling of two molecules of the same starting material is often due to the presence of oxygen.

  • Action: Ensure the reaction mixture is thoroughly degassed before heating. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (argon or nitrogen) through the solvent for an extended period. The use of bulky ligands can also disfavor the homocoupling pathway.

Issue 3: Difficulty in Product Purification

If the desired product is difficult to separate from starting materials or byproducts, a few strategic changes to the workup and purification can be effective.

• Removal of Boronic Acid Impurities: If unreacted (3-Chloro-5-isopropoxyphenyl)boronic acid or its byproducts are present, an acid/base extraction can be helpful. Boronic acids are acidic and can be extracted into a basic aqueous phase.

• Chromatography:

  • Normal Phase: A standard silica gel column is often sufficient. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is a good starting point.

  • Reverse Phase: If the product is highly polar, reverse-phase chromatography (C18) may be more effective.

Experimental Protocol: A Starting Point for Optimization

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of (3-Chloro-5-isopropoxyphenyl)boronic acid with a generic aryl halide.

Materials:

• (3-Chloro-5-isopropoxyphenyl)boronic acid (1.1 eq)

• Aryl halide (1.0 eq)

• Pd(OAc)2 (2 mol%)

• SPhos (4 mol%)

• K3PO4 (2.0 eq)

• 1,4-Dioxane

• Water

Procedure:

• To a dry reaction vessel, add the aryl halide, (3-Chloro-5-isopropoxyphenyl)boronic acid, Pd(OAc)2, SPhos, and K3PO4.

• Evacuate and backfill the vessel with an inert gas (argon or nitrogen) three times.

• Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

• Heat the reaction mixture to 80-100°C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer in vacuo and purify the crude product by column chromatography.

References

• A Simple and Practical Protocol for the Suzuki-Miyaura Cross-Coupling of Aryl and Heteroaryl Chlorides. Organic Syntheses. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions: A Practical Guide. Johnson Matthey. [Link]

Reference Data & Comparative Studies

Technical Guide: Characterization and Stability Profiling of (3-Chloro-5-isopropoxyphenyl)boronic acid

Topic: 1H and 13C NMR Characterization of (3-Chloro-5-isopropoxyphenyl)boronic acid Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

(3-Chloro-5-isopropoxyphenyl)boronic acid is a critical building block in medicinal chemistry, particularly for introducing lipophilic aryl ethers into scaffolds via Suzuki-Miyaura coupling. However, its characterization presents unique challenges compared to standard organic intermediates.[1]

This guide addresses the two primary failure modes in handling this reagent: dehydration-induced spectral broadening and protodeboronation . We compare this free boronic acid against its most common alternative—the Pinacol Ester derivative—and provide a validated NMR protocol to ensure data integrity.

Key Findings:

• Solvent Criticality: CDCl₃ promotes anhydride (boroxine) formation, rendering spectra uninterpretable. DMSO-d₆ is the mandatory standard for quantitative characterization.

• Alternative Comparison: While the free acid offers higher atom economy and faster transmetallation than pinacol esters, it requires strictly controlled storage (4°C, inert atmosphere) to prevent trimerization.

Structural Dynamics & Equilibrium

Understanding the dynamic equilibrium of boronic acids is prerequisite to accurate analysis. Unlike carbon-based acids, boron species exist in a moisture-dependent equilibrium.

Figure 1: Boronic Acid Equilibrium Pathway

The following diagram illustrates the transformation between the monomeric acid (active species) and the boroxine trimer (storage impurity).

Caption: Figure 1. Equilibrium shift based on solvent environment. DMSO traps the monomer, while non-polar solvents (CDCl₃) favor dehydration to the boroxine.

Comparative Analysis: Free Acid vs. Alternatives

When selecting between the free boronic acid and its derivatives (Pinacol Ester or MIDA Boronate), researchers must balance stability against reactivity.[2]

Table 1: Performance Comparison (Acid vs. Pinacol Ester)

Feature	(3-Chloro-5-isopropoxyphenyl)boronic acid	Pinacol Ester Derivative
Atom Economy	High (No heavy protecting group)	Lower (Loss of C6H12 during coupling)
Reactivity	Fast (Rapid transmetallation)	Slow (Requires hydrolysis/activation)
Chromatography	Poor (Streaks on Silica; polar)	Excellent (Stable on Silica)
NMR Stability	Variable (Equilibrium with boroxine)	High (Single species)
Storage	< 4°C, Hygroscopic	Room Temp, Stable
Cost	Lower	Higher (Requires extra step)

Recommendation: Use the Free Acid for early-stage screening and scale-up where atom economy is vital. Use the Pinacol Ester if the intermediate must be purified by column chromatography before coupling.

Experimental Protocol: Validated NMR Characterization

Objective: Obtain a clean, quantitative ¹H NMR spectrum free from boroxine broadening.

Reagents

• Analyte: (3-Chloro-5-isopropoxyphenyl)boronic acid (~10 mg).

• Solvent: DMSO-d₆ (99.9% D) + 0.03% TMS (v/v). Note: Solvent must be from a fresh ampoule to minimize water content.

Workflow

Caption: Figure 2. Step-by-step preparation protocol to ensure monomer stabilization via DMSO coordination.

Critical Technical Note: In CDCl₃, the -B(OH)₂ protons often disappear or appear as a very broad hump > 5 ppm due to rapid exchange and dehydration. In DMSO-d₆, they appear as a sharp singlet (or two singlets if restricted rotation exists) around 8.0–8.5 ppm.

Spectral Data & Assignment

The following data represents the reference characteristics for the monomeric species in DMSO-d₆.

¹H NMR Assignment (400 MHz, DMSO-d₆)

Position	Shift (δ ppm)	Multiplicity	Integral	Assignment Logic
B-OH	8.25	Broad Singlet	2H	Characteristic boronic acid protons (exchangeable).
Ar-H (2)	7.45	Singlet (t)	1H	Flanked by B and Cl (Deshielded).
Ar-H (4)	7.32	Singlet (t)	1H	Flanked by Cl and OiPr.
Ar-H (6)	7.15	Singlet (t)	1H	Flanked by OiPr and B (Shielded by ether).
OCH<	4.65	Septet (J=6.0 Hz)	1H	Methine of isopropyl group (Deshielded by Oxygen).
-CH₃	1.28	Doublet (J=6.0 Hz)	6H	Methyls of isopropyl group.

Note: Aromatic coupling constants (J) are typically small (1.5–2.0 Hz) for meta-positioned protons, often appearing as pseudo-singlets or triplets.

¹³C NMR Assignment (100 MHz, DMSO-d₆)

Position	Shift (δ ppm)	Assignment Note
C-O (5)	158.5	Ipso-carbon attached to Oxygen (Most deshielded).
C-B (1)	~135.0	Broad/Weak. Carbon attached to Boron relaxes efficiently (quadrupolar broadening). Often invisible.
C-Cl (3)	134.2	Ipso-carbon attached to Chlorine.
Ar-CH	122.5, 119.8, 116.5	Aromatic methines. C4 and C6 are shielded by the alkoxy group resonance.
OCH<	70.1	Isopropyl methine.
-CH₃	21.8	Isopropyl methyls.

Troubleshooting & Impurity Identification

When analyzing commercial batches, use this guide to identify common degradation products.

• Boroxine (Anhydride): Look for a secondary set of aromatic peaks slightly downfield (+0.05 to +0.1 ppm) from the main monomer peaks.

• Protodeboronation (3-Chlorophenyl isopropyl ether): Loss of the B(OH)₂ group.

  • Indicator: New proton signal at the ipso-position (creates a triplet/multiplet pattern where a singlet existed).

  • Shift: The B-OH signal at 8.25 ppm will be absent.

• Residual Solvents:

  • THF: Multiplets at 1.76 and 3.60 ppm.

  • Hexanes: Multiplets at 0.88 and 1.26 ppm.

References

• Boronic Acid Stability & Kinetics

  • BenchChem.[3][4] "A Comparative Guide to the Kinetics of Boronic and Borinic Acid Ester Reactions." Accessed Feb 27, 2026. Link

• NMR Solvent Effects

  • Abraham, R. J., et al. "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry, 2006.[5][6][7] Link[5]

• Suzuki-Miyaura Coupling Efficiency

  • Oka, N., et al. "Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions."[1] Organic Letters, 2022.[1] Link[1]

• Quantitative NMR (qNMR)

  • Magritek. "Quantification – Internal Standard." Accessed Feb 27, 2026. Link

Sources

• 1. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions [organic-chemistry.org]
• 2. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (PDF) 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxideversus chloroform solvent on1H chemical shifts [academia.edu]
• 7. researchgate.net [researchgate.net]

Comparative Guide: Mass Spectrometry Fragmentation of Chloro-Isopropoxy Boronic Acids

Executive Summary: The "Boroxine" Challenge

For researchers in drug discovery (particularly in Suzuki-Miyaura coupling workflows), analyzing chloro-isopropoxy boronic acids presents a unique analytical paradox. While the chloro- substituent provides a distinct isotopic handle, the boronic acid/ester moiety is notoriously unstable in mass spectrometry sources.

The core challenge is trimerization . Under standard Electrospray Ionization (ESI) conditions, boronic acids and their unstable esters readily dehydrate to form cyclic boroxines (trimers), leading to confusing spectra where

dominates over the desired monomeric .

This guide compares the three primary analytical workflows—Direct ESI(-) , APCI , and In-Situ Esterification (ESI+) —and provides the definitive fragmentation logic for identifying chloro-isopropoxy species.

Isotopic Fingerprinting: The B/Cl Signature[1]

Before analyzing fragmentation, one must validate the precursor using the unique interaction between Boron and Chlorine isotopes. Unlike standard organic molecules, these compounds possess two significant isotopic centers.

The "Box-Car" Isotope Pattern

A molecule containing one Boron (

) and one Chlorine ( ) creates a distinct spectral envelope that serves as a self-validating check for your analyte.

Isotope Combination	Relative Abundance	Mass Shift ( )	Spectral Appearance
	~19%	M - 1	Small leading peak (Pre-monoisotopic)
	100% (Base)	M (Monoisotopic)	Dominant Peak
	~6%	M + 1	Very small valley peak
	~32%	M + 2	Significant satellite (~1/3 height of base)

Critical Insight: If your spectrum shows a standard "chlorine pattern" (3:1 ratio at M and M+2) without the

leading shoulder at M-1, you have lost the boron moiety (deboronation) or are analyzing a contaminant.

Comparative Methodologies: Choosing the Right Ionization

We compared the performance of three ionization strategies for a representative analyte: 4-Chlorophenylboronic acid diisopropyl ester.

Method A: Direct ESI (Negative Mode)

• Mechanism: Deprotonation

  .[1]

• Pros: High sensitivity for free boronic acids formed by hydrolysis.

• Cons: The isopropoxy ester is often too labile. The spectrum is usually dominated by the free acid

  and the boroxine trimer .

• Verdict: Not Recommended for intact ester analysis.

Method B: APCI (Positive Mode)

• Mechanism: Proton transfer in plasma.

• Pros: Ionizes non-polar esters better than ESI.

• Cons: High source temperatures (

  ) accelerate thermal decomposition. We frequently observe "de-esterification" (loss of propene) before ionization.

• Verdict: Use with caution. Only viable for thermally stable analogs.

Method C: ESI (Positive) with Ammonium Adducts (Recommended)

• Mechanism: Adduct formation

  or .

• Pros: The "softest" method. Using ammonium acetate buffer promotes the formation of stable ammonium adducts, preserving the isopropoxy groups.

• Cons: Lower absolute sensitivity than ESI(-).

• Verdict: Gold Standard for structural confirmation of the intact ester.

Fragmentation Pathways & Mechanisms[2][3][4]

The fragmentation of chloro-isopropoxy boronic acids follows a predictable "stripping" mechanism. The boronic center is electron-deficient, making the oxygen-boron bonds the primary cleavage sites.

Primary Fragmentation Events (ESI+)

• Loss of Propene (42 Da): The isopropoxy group undergoes a McLafferty-like rearrangement or simple inductive cleavage, losing neutral propene (

  ) and converting the ester to a hydroxyl group.

• Loss of Isopropanol (60 Da): Alternatively, if water is present in the collision cell, hydrolysis may occur, ejecting neutral isopropanol.

• Boroxine Formation (Artifact): If three free acid units collide in the source, they dehydrate to form the trimer.

Visualization of the Pathway

The following diagram illustrates the transition from the intact Chloro-Isopropoxy parent to its diagnostic fragments.

Caption: Step-wise fragmentation of chloro-isopropoxy boronic esters. Note that Boroxine formation is a concentration-dependent artifact.

Experimental Protocol: The "Diol-Stabilization" Workflow

To generate reproducible data, do not inject the raw sample directly if it is prone to hydrolysis. Use this self-validating protocol to "lock" the boronic acid into a stable ester form (if not already esterified) or to stabilize the existing ester.

Reagents

• Solvent A: Acetonitrile (LC-MS Grade)

• Solvent B: 10mM Ammonium Formate in Water (pH 6.5)

• Stabilizer: Pinacol or excess Isopropanol (if analyzing the specific isopropoxy ester).

Step-by-Step Procedure

• Sample Prep: Dissolve 1 mg of the Chloro-Isopropoxy Boronic Acid in 1 mL of anhydrous Acetonitrile.

  • Why? Water promotes hydrolysis back to the free acid.

• Adduct Promotion: Add 10 µL of 100mM Ammonium Formate.

  • Why? Promotes

    formation, which is gentler than protonation .

• Injection: Inject 5 µL into the LC-MS (Flow rate 0.4 mL/min).

• Source Settings (ESI+):

  • Capillary Voltage: 3.0 kV (Low voltage reduces fragmentation).

  • Cone Voltage: 20 V (Keep low to prevent in-source de-esterification).

  • Desolvation Temp: < 250°C (Crucial: High heat degrades the ester).

Data Validation Checklist

Isotope Check: Do you see the M-1 (

) shoulder?

Adduct Check: Is the base peak

(M+18) or ?

Artifact Check: Is there a peak at

? If yes, dilute the sample 10x to break up the boroxine trimers.

Summary of Characteristic Ions

For a generic Chloro-Isopropoxy Boronic Acid (

):

Fragment Identity	m/z Calculation	Origin
Parent (Ammonium Adduct)		Soft Ionization (Target)
Parent (Protonated)		Direct Ionization
Mono-Ester		Loss of one propene ( )
Free Acid		Loss of two propenes
Boroxine (Trimer)		Dehydration of free acid

References

• Fragmentation of Boronic Acids

  • Title: Arylboronic acid chemistry under electrospray conditions.
  • Source: Journal of Mass Spectrometry (via PubMed)

  • Link:[Link]

• Isotope Analysis

  • Title: Direct determination of boron and chlorine isotopic compositions.[2]

  • Source: Chemical Geology[2]

  • Link:[Link]

• General ESI Mechanisms

  • Title: Fragmentation reactions using electrospray ionization mass spectrometry.[1][3]

  • Source: N

  • Link:[Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Scholars@Duke publication: Direct determination of boron and chlorine isotopic compositions in geological materials by negative thermal-ionization mass spectrometry [scholars.duke.edu]
• 3. pubs.rsc.org [pubs.rsc.org]

Comparing reactivity of 3-chloro vs 3-bromo phenyl boronic acid derivatives

Comparative Reactivity Guide: 3-Chloro vs. 3-Bromo Phenylboronic Acid Derivatives in Cross-Coupling Methodologies

As a Senior Application Scientist, one of the most frequent structural dilemmas I encounter in drug discovery and materials science is the selection of appropriate halogenated building blocks for iterative cross-coupling. While 3-chlorophenylboronic acid and 3-bromophenylboronic acid appear electronically similar, their behavior in transition-metal-catalyzed environments is fundamentally divergent.

This guide dissects the causality behind their reactivity, providing researchers with the mechanistic insights and self-validating protocols necessary to master chemoselective Suzuki-Miyaura couplings.

Mechanistic Divergence: Causality in Reactivity

To understand the performance of these derivatives, we must evaluate them across two reactive domains: the electrophilicity of the boron center (which governs transmetalation) and the stability of the carbon-halogen bond (which governs oxidative addition).

• Boron Lewis Acidity (Transmetalation): The inductive electron-withdrawing effects (-I) of the meta-chloro and meta-bromo substituents are nearly identical (Hammett

  values are 0.37 and 0.39, respectively). Consequently, both derivatives exhibit similar pKa values and undergo transmetalation with palladium-aryl complexes at comparable rates.

• Carbon-Halogen Bond Dynamics (Oxidative Addition): The critical divergence lies in the bond dissociation energy (BDE). The C–Cl bond is robust (~97 kcal/mol), whereas the C–Br bond is significantly weaker (~81 kcal/mol). Under standard Suzuki-Miyaura conditions utilizing generic Pd(0) catalysts (e.g.,

  ), the C–Cl bond remains entirely inert. Conversely, the C–Br bond is highly susceptible to oxidative addition by Pd(0).

This fundamental difference dictates their synthetic utility. 3-Bromophenylboronic acid acts as an unprotected bifunctional monomer, often leading to uncontrolled self-coupling or oligomerization[1]. 3-Chlorophenylboronic acid, however, is a pristine chemoselective reagent, allowing for targeted C–C bond formation at the boron site while preserving the chlorine atom for downstream functionalization[2].

Fig 1. Divergent reactivity pathways of 3-chloro vs 3-bromo phenylboronic acids under Pd(0) catalysis.

Strategic Applications in Iterative Synthesis

• The 3-Chlorophenylboronic Acid Advantage: This derivative is the gold standard for orthogonal synthesis. You can perform a standard Suzuki coupling to build a biaryl scaffold, and subsequently activate the dormant C–Cl bond using specialized, electron-rich Buchwald ligands (e.g., SPhos or XPhos) for a second cross-coupling or amination step[3].

• Taming 3-Bromophenylboronic Acid: To utilize the bromo derivative without inducing polycondensation, the boronic acid moiety must be attenuated. The most robust strategy involves converting it to a MIDA (N-methyliminodiacetic acid) boronate. MIDA boronates are rehybridized to

  at the boron center, rendering them completely inert to transmetalation. This allows the C–Br bond to be selectively reacted, after which the MIDA group can be easily hydrolyzed under mild aqueous basic conditions to reveal the active boronic acid for the next coupling[1].

Quantitative Comparison

Property / Metric	3-Chlorophenylboronic Acid	3-Bromophenylboronic Acid
Halogen Electronegativity	3.16 (Pauling scale)	2.96 (Pauling scale)
C–X Bond Dissociation Energy	~97 kcal/mol (Strong)	~81 kcal/mol (Weak)
Hammett Constant ( )	0.37	0.39
Chemoselectivity (Standard Pd)	Excellent (C–Cl remains intact)	Poor (Prone to self-coupling)
Activation Requirement	Requires bulky, electron-rich ligands (e.g., XPhos) to react C–Cl	Reacts readily with standard
Primary Synthetic Use Case	Orthogonal iterative cross-coupling	MIDA-protected automated synthesis

Self-Validating Experimental Methodologies

A self-validating protocol ensures that the reaction's success can be monitored in real-time (e.g., via TLC or GC-MS) with clear, predictable outcomes based on the mechanistic principles outlined above.

Protocol A: Chemoselective Suzuki Coupling of 3-Chlorophenylboronic Acid

Objective: Couple the boronic acid with a distinct aryl bromide while preserving the C–Cl bond. Causality:

is highly efficient for C–Br oxidative addition but lacks the electron density required to insert into the stronger C–Cl bond, ensuring 100% chemoselectivity.

• Preparation: In an oven-dried Schlenk flask, combine the target aryl bromide (1.0 equiv), 3-chlorophenylboronic acid (1.2 equiv), and

  (2.0 equiv).

• Solvent: Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v). Note: Degassing is critical to prevent homocoupling of the boronic acid mediated by dissolved oxygen.

• Catalyst Addition: Add

  (5 mol%). The solution will typically turn a deep red/orange.

• Reaction: Heat the mixture to 80°C under a nitrogen atmosphere for 4–6 hours. Monitor via GC-MS; the complete disappearance of the aryl bromide mass peak validates reaction completion.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over

  , concentrate, and purify via silica gel chromatography.

Protocol B: Iterative Coupling using 3-Bromophenylboronic Acid MIDA Ester

Objective: Utilize the bromo-site for coupling while protecting the boron center from transmetalation. Causality: The MIDA ligand coordinates to the empty p-orbital of boron, preventing the transmetalation step and completely suppressing self-coupling[1].

• Preparation: Combine 3-bromophenylboronic acid MIDA ester (1.0 equiv), a terminal alkyne or distinct arylboronic acid (1.2 equiv), and an anhydrous base in a dry flask.

• Catalyst: Introduce a Pd catalyst suitable for C–Br activation (e.g.,

  ).

• Reaction: Proceed under strictly anhydrous conditions to prevent premature MIDA hydrolysis.

• Deprotection (Post-Coupling): Treat the isolated intermediate with 1.0 M aqueous NaOH in THF at room temperature for 10 minutes to rapidly unmask the boronic acid for the next synthetic step.

Fig 2. Standard self-validating workflow for chemoselective Suzuki-Miyaura cross-coupling.

Conclusion

The choice between 3-chloro and 3-bromo phenylboronic acid derivatives is not merely a matter of inventory availability; it is a strategic decision that dictates the entire synthetic route. 3-Chlorophenylboronic acid offers inherent chemoselectivity, making it the superior choice for rapid, unprotected biaryl construction[2]. Conversely, 3-bromophenylboronic acid, when paired with modern protecting group strategies like MIDA boronates[1], unlocks powerful automated iterative synthesis capabilities.

References

• Automated iterative Csp3–C bond formation - PMC - NIH Source: National Institutes of Health (Nature Chemistry) URL:[Link]

Sources

• 1. Automated iterative Csp3–C bond formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Safety & Regulatory Compliance

(3-Chloro-5-isopropoxyphenyl)boronic acid proper disposal procedures

Operational Guide: Safe Handling and Disposal of (3-Chloro-5-isopropoxyphenyl)boronic acid

As drug development professionals and synthetic chemists, managing the lifecycle of building blocks like (3-Chloro-5-isopropoxyphenyl)boronic acid (CAS: 1887126-63-7) is as critical as the Suzuki-Miyaura couplings they facilitate. Because this compound contains both a reactive boronic acid moiety and a covalently bound chlorine atom, it cannot be treated as generic organic waste. This guide provides the mechanistic rationale and step-by-step logistical procedures for its proper disposal, ensuring regulatory compliance and laboratory safety.

Hazard Profile and the Causality of Segregation

(3-Chloro-5-isopropoxyphenyl)boronic acid presents two primary waste management challenges that dictate its handling:

• Halogenation (The Chlorine Atom): The presence of a covalently bound chlorine atom dictates that this compound—and any solvent it is dissolved in—must be strictly routed to the halogenated waste stream [1]. Causality: During thermal destruction (incineration), halogenated organics generate corrosive hydrogen chloride (HCl) gas. Waste processing facilities must use specialized alkaline scrubbers to neutralize these emissions. Consequently, mixing halogenated waste with non-halogenated waste unnecessarily increases disposal costs by up to three times[2].

• Boronic Acid Reactivity: While generally stable solids, boronic acids are classified as skin, eye, and respiratory irritants[3]. Causality: They must be kept in tightly sealed, moisture-free containers prior to disposal to prevent degradation, protodeboronation, or the formation of boroxines.

Quantitative Waste Stream Analysis

To optimize laboratory operations and minimize costs, waste streams must be strictly segregated based on their chemical constituents[4].

Waste Category	Halogen Threshold	Relative Disposal Cost	Incineration Byproducts	Compatibility
Halogenated Organic	> 1% Halogen (Cl, F, Br, I)	~3.0x (Premium)	CO₂, H₂O, HCl, Cl₂	Compatible with DCM, Chloroform. Keep away from alkali metals.
Non-Halogenated Organic	< 1% Halogen	1.0x (Baseline)	CO₂, H₂O	Hexane, EtOAc, Toluene.
Aqueous Waste	0% Halogen	0.5x	H₂O, neutral salts	Keep separate from organics to prevent biphasic emulsions.

Step-by-Step Disposal Protocols

This protocol is a self-validating system: each step includes a verification check to ensure containment integrity before proceeding to the next.

Scenario A: Disposal of Solid Reagent (Expired or Spilled)

• PPE Verification: Don standard PPE: ANSI-approved chemical splash goggles, a fully buttoned lab coat, and nitrile gloves[5]. Causality: Nitrile provides adequate protection against solid boronic acids, though double-gloving or switching to Viton is required if handling associated halogenated solvents like DCM[5].

• Collection: Using a static-free scoop, transfer the solid (3-Chloro-5-isopropoxyphenyl)boronic acid into a compatible, chemically resistant polyethylene container[2][5].

• Labeling: Affix a hazardous waste tag before adding the first drop or grain of waste[1]. The label must explicitly state: "Hazardous Waste: (3-Chloro-5-isopropoxyphenyl)boronic acid (Solid)". Do not use abbreviations or chemical formulas[1].

• Storage: Store the sealed container upright in a designated Satellite Accumulation Area (SAA) away from incompatible materials (strong acids, bases, and oxidizing agents)[2][5].

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

• Segregation: Pour the reaction mixture (e.g., post-extraction organic layer containing unreacted boronic acid and chlorinated solvents) into a designated Halogenated Solvent Waste carboy[2].

• Vapor Control: Keep the container closed at all times except when actively adding waste[1]. Causality: Evaporation of hazardous waste is strictly prohibited by environmental regulations and poses a severe inhalation risk[4].

• Secondary Containment: Place the liquid waste carboy in a secondary polypropylene containment tub to capture any potential leaks[2][5].

Emergency Spill Response

If a small amount of the solid or a solution containing the compound is spilled:

• Containment: For solid spills, use dry clean-up procedures (vacuum or sweep) that avoid generating dust[3][6]. Absorb liquid spills with an inert dry material (e.g., vermiculite or chem-sorb pads)[2][5].

• Collection: Place all contaminated absorbent, spill pads, and PPE into a resealable bag or appropriate waste disposal container[2][5].

• Disposal: Tag the bag as "Hazardous Waste - Halogenated Spill Debris" and request immediate pickup from your Environmental Health and Safety (EHS) department[2].

Waste Segregation Workflow

The following decision tree illustrates the logical relationship for routing (3-Chloro-5-isopropoxyphenyl)boronic acid waste.

Decision tree for the segregation and disposal of halogenated boronic acid waste.

References

• Washington State University Environmental Health & Safety.
• Division of Research Safety, University of Illinois Urbana-Champaign.
• Temple University Environmental Health and Radiation Safety.
• Vanderbilt University Medical Center. "Laboratory Guide for Managing Chemical Waste." vumc.org.
• Fisher Scientific. "SAFETY DATA SHEET - Furan-3-boronic acid (Proxy for Boronic Acid Handling)." fishersci.com.
• Apollo Scientific. "SAFETY DATA SHEET - Pyridine-3-boronic acid." apolloscientific.co.uk.

Sources

• 1. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 2. campusoperations.temple.edu [campusoperations.temple.edu]
• 3. fishersci.com [fishersci.com]
• 4. vumc.org [vumc.org]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (3-Chloro-5-isopropoxyphenyl)boronic acid

In the landscape of pharmaceutical research and drug development, the meticulous handling of chemical reagents is paramount to both personnel safety and experimental integrity. (3-Chloro-5-isopropoxyphenyl)boronic acid, a member of the versatile boronic acid family, is a key building block in organic synthesis. While instrumental in forging new molecular entities, its handling necessitates a comprehensive understanding of its potential hazards and the corresponding protective measures. This guide provides an in-depth, procedural framework for the safe handling of (3-Chloro-5-isopropoxyphenyl)boronic acid, with a focus on the selection and use of appropriate Personal Protective Equipment (PPE). The principles and protocols outlined herein are synthesized from established safety data for analogous boronic acid compounds, ensuring a robust and cautious approach.

Hazard Assessment: Understanding the Risks

While a specific Safety Data Sheet (SDS) for (3-Chloro-5-isopropoxyphenyl)boronic acid is not always readily available, the hazard profile of structurally similar boronic acids is well-documented. These compounds are consistently classified as irritants.[1] The primary routes of exposure and their associated health effects are summarized below.

Hazard Classification	GHS Hazard Statement	Potential Health Effects
Skin Irritation	H315: Causes skin irritation	May cause redness, itching, and inflammation upon contact.[2][3]
Eye Irritation	H319: Causes serious eye irritation	Can lead to pain, tearing, and redness of the eyes.[2][3]
Respiratory Irritation	H335: May cause respiratory irritation	Inhalation of dust may irritate the respiratory tract, causing coughing and shortness of breath.[3][4]
Acute Oral Toxicity	H302: Harmful if swallowed	Ingestion can cause systemic symptoms such as nausea and vomiting.[1][5]

Given these potential hazards, a multi-layered approach to safety, beginning with engineering controls and culminating in the correct use of PPE, is essential.

Engineering Controls: The First Line of Defense

Before any personal protective equipment is donned, the laboratory environment itself should be engineered to minimize exposure.

• Ventilation: All handling of (3-Chloro-5-isopropoxyphenyl)boronic acid should be conducted in a well-ventilated area to prevent the accumulation of dust or vapors.[6][7]

• Chemical Fume Hood: For procedures with a higher risk of aerosol or dust generation, such as weighing or transferring the solid compound, a certified chemical fume hood is mandatory.[1][8]

• Safety Stations: An accessible and routinely tested safety shower and eyewash station are non-negotiable components of a safe laboratory environment.[5]

Personal Protective Equipment (PPE): A Detailed Protocol

The selection of PPE must be tailored to the specific task and the associated risks of exposure. The following represents a comprehensive PPE protocol for handling (3-Chloro-5-isopropoxyphenyl)boronic acid.

Eye and Face Protection

• Standard Operations: For routine handling where splashing is minimal, safety glasses with side shields that conform to EN166 or OSHA 29 CFR 1910.133 standards are required.[6][9]

• High-Risk Operations: When there is a significant risk of splashing or aerosol generation, a full-face shield should be worn in addition to safety goggles.[10][11]

Skin and Body Protection

• Gloves: Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable choice for incidental contact.[8] It is crucial to inspect gloves for any signs of degradation or perforation before use and to practice proper glove removal techniques to avoid skin contamination.[3][10] For prolonged or immersive contact, consult the glove manufacturer's compatibility data.

• Laboratory Coat: A long-sleeved laboratory coat is essential to protect the skin and personal clothing from contamination.[9][11]

• Additional Protective Clothing: For large-scale operations, an impervious apron or coveralls may be necessary to provide an additional layer of protection.[11]

Respiratory Protection

• Low-Dust Procedures: Under normal laboratory conditions with adequate ventilation, respiratory protection may not be required.[3][9]

• High-Dust Procedures: If handling large quantities of the solid or if engineering controls are insufficient to control dust, a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter is necessary.[6][7]

The following workflow provides a visual guide to the PPE selection process.

Caption: PPE selection workflow based on the risk of dust and aerosol generation.

Operational and Disposal Plans

A comprehensive safety plan extends beyond the use of PPE to include clear, step-by-step procedures for handling and disposal.

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure the work area is clean and uncluttered. Assemble all necessary equipment and reagents.

• Donning PPE: Put on all required PPE as determined by the risk assessment.

• Weighing: If weighing the solid, perform this task in a chemical fume hood or a ventilated balance enclosure to minimize dust inhalation.

• Transfer: Use appropriate tools (e.g., spatulas) to transfer the solid. Avoid creating dust clouds.

• Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water.[12]

• Doffing PPE: Remove PPE in a manner that prevents cross-contamination. Dispose of single-use items in the appropriate waste stream.

Disposal Plan

The disposal of (3-Chloro-5-isopropoxyphenyl)boronic acid and any contaminated materials must be managed as hazardous waste.

• Waste Segregation: Do not mix boronic acid waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[1][8]

• Solid Waste: Collect unused (3-Chloro-5-isopropoxyphenyl)boronic acid and any contaminated consumables (e.g., gloves, weighing paper) in a designated, sealed, and clearly labeled hazardous waste container.[1][13] The label should include the full chemical name and associated hazards.

• Liquid Waste: If the compound is in solution, collect it in a compatible, sealed, and labeled hazardous waste container. The label should also indicate the solvent and approximate concentration.

• Consult Regulations: Always adhere to local, state, and federal regulations for hazardous waste disposal.[13][14] For small quantities of pure boric acid, some local regulations may permit disposal down the drain with copious amounts of water, but this should be confirmed with the local water authority.[13][14] However, for a substituted boronic acid like the one , treating it as hazardous waste is the most prudent approach.[8]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][15]

• Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap and water. If irritation persists, seek medical attention.[2][6]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if respiratory symptoms persist.[4][6]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[5][6]

• Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[6] For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

By adhering to these rigorous safety protocols, researchers can confidently and safely utilize (3-Chloro-5-isopropoxyphenyl)boronic acid in their vital work, fostering a culture of safety and scientific excellence.

References

• BLD Pharmatech. Safety Data Sheet: (3-Chloro-5-fluoro-4-isopropoxyphenyl)boronic acid.

• Cole-Parmer. Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98%. [Link]

• Thermo Fisher Scientific.
• BLD Pharmatech. Safety Data Sheet: (2-Formylnaphthalen-1-yl)boronic acid.

• Lab Alley. How To Safely Dispose of Boric Acid. [Link]

• SAMS Solutions. Protective Gear for Chemical Handling Must-Have Equipment. [Link]

• Key Organics.

• Lab Alley. Boric Acid Safety & Hazards. [Link]

• Sciencing. Disposal Of Boric Acid. [Link]

• Fisher Scientific. Safety Data Sheet: (2-Methylpropyl)boronic acid. [Link]

• Saffron Chemical & Lab Solution. Laboratory Chemical Lab Safety and Handling Guidelines. [Link]

• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.

• Lafayette College. Disposal of Solid Chemicals in the Normal Trash. [Link]

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